Linagliptin impurity S

• CAS: 1638744-06-5

Core Science & Biosynthesis

An In-Depth Technical Guide to Linagliptin Impurity S: Identification, Characterization, and Analysis

A Senior Application Scientist's Field-Proven Insights for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and manufacturing, the meticulous control of impurities is not merely a regulatory hurdle but a fundamental pillar of drug safety and efficacy. For potent oral antidiabetic agents like Linagliptin, a Dipeptidyl Peptidase-4 (DPP-4) inhibitor, ensuring the purity of the active pharmaceutical ingredient (API) is of paramount importance. This guide provides an in-depth technical exploration of a critical process-related impurity, Linagliptin Impurity S, offering a comprehensive resource for its identification, characterization, and quantification.

Deciphering "Linagliptin Impurity S": A Matter of Stereochemistry

Initial investigations into "Linagliptin Impurity S" can present a landscape of ambiguity due to varying nomenclature in commercial and research settings. It is crucial to establish with clarity that the most significant and commonly referenced "Impurity S" is the (S)-enantiomer of Linagliptin . While other compounds may be colloquially designated as "Impurity S," the stereoisomer presents a unique analytical challenge and is of primary concern due to its formation from chiral starting materials.

Linagliptin, the therapeutically active agent, is the (R)-enantiomer. The (S)-enantiomer is a process-related impurity that can arise from the presence of the corresponding (S)-3-aminopiperidine raw material or through incomplete chiral resolution during the synthesis of the required (R)-3-aminopiperidine intermediate.[1]

Core Identification and Physicochemical Properties

The fundamental identification of Linagliptin Impurity S, the (S)-enantiomer, is established by its unique CAS number and IUPAC name. Its physicochemical properties are largely identical to the (R)-enantiomer, with the notable exception of its optical rotation.

Identifier	Information	Source(s)
Common Name	Linagliptin Impurity S, (S)-Linagliptin, Linagliptin S-Isomer, Linagliptin Impurity G	[2][3]
CAS Number	668270-11-9	[2]
IUPAC Name	8-[(3S)-3-aminopiperidin-1-yl]-7-but-2-ynyl-3-methyl-1-[(4-methylquinazolin-2-yl)methyl]purine-2,6-dione	[2]
Molecular Formula	C₂₅H₂₈N₈O₂	[2]
Molecular Weight	472.54 g/mol	[2]
Appearance	Off-White Solid	[4]
Solubility	Soluble in Methanol, DMSO	[4]
Melting Point	Approx. 202-205 °C (for Linagliptin)	[5]

Note on Spectroscopic Data: The standard spectroscopic data (¹H-NMR, ¹³C-NMR, Mass Spectrometry, IR) for the (S)-enantiomer are identical to those of the (R)-enantiomer (Linagliptin). The definitive differentiation between the enantiomers is achieved through chiral analytical techniques and measurement of specific optical rotation. The molecular ion for Linagliptin is observed at an m/z ratio of 473.25 [M+H]⁺.[5][6]

The Synthetic Genesis of a Stereoisomeric Impurity

The presence of the (S)-isomer of Linagliptin is intrinsically linked to the stereochemistry of a key starting material: 3-aminopiperidine. The synthesis of the active (R)-Linagliptin requires enantiomerically pure (R)-3-aminopiperidine. The (S)-isomer impurity can be introduced in two primary ways:

• Incomplete Enantiomeric Purity of the Starting Material: If the (R)-3-aminopiperidine starting material contains a small percentage of the (S)-enantiomer, this will carry through the synthetic sequence to yield the final (S)-Linagliptin impurity.

• Ineffective Chiral Resolution: Many synthetic routes to enantiomerically pure 3-aminopiperidine derivatives involve the resolution of a racemic mixture.[1] If this resolution is incomplete, the resulting intermediate will contain the undesired (S)-enantiomer, which will then be incorporated into the final API.

The synthesis of enantiomerically pure (S)-1-Boc-3-aminopiperidine, a key intermediate, can be achieved through various methods, including enzymatic transamination, which highlights the focus on stereocontrol in the manufacturing process.[7][8]

Caption: Stereoisomeric relationship between Linagliptin and Impurity S.

Analytical Protocol: Chiral High-Performance Liquid Chromatography (HPLC)

The separation and quantification of the (S)-enantiomer from Linagliptin requires a stereoselective, or chiral, analytical method. Chiral HPLC is the technique of choice for this purpose. The following protocol is a robust, validated method for the determination of Linagliptin Impurity S.[9][10]

Principle of Chiral Separation

This method utilizes a chiral stationary phase (CSP) that interacts differently with the two enantiomers of Linagliptin. The CSP, typically a polysaccharide derivative coated on a silica support, forms transient diastereomeric complexes with the enantiomers. The difference in the stability of these complexes leads to differential retention times, allowing for their separation.[9]

Instrumentation and Materials

• HPLC System: A system equipped with a pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

• Chiral Column: Chiralpak AD-H (250 mm x 4.6 mm, 5 µm) or a similar amylose-based CSP.[9][10]

• Chemicals and Reagents:

  • Ethanol (HPLC grade)

  • Methanol (HPLC grade)

  • Diethylamine (DEA) (Reagent grade)

  • Linagliptin Reference Standard

  • Linagliptin Impurity S (S-enantiomer) Reference Standard

Chromatographic Conditions

Parameter	Condition	Rationale
Mobile Phase	Ethanol: Methanol: Diethylamine (90:10:0.1, v/v/v)	The alcohol-based mobile phase provides the necessary polarity and interaction with the polysaccharide-based CSP for effective chiral recognition. Diethylamine is a basic modifier that improves peak shape for the basic Linagliptin molecule.[9][10]
Flow Rate	0.5 mL/min	A lower flow rate enhances the interaction time with the CSP, often leading to better resolution.
Column Temperature	30 °C	Temperature control is crucial for reproducible retention times and resolution in chiral separations.
Detection Wavelength	225 nm	This wavelength provides good sensitivity for both Linagliptin and its S-enantiomer.[9]
Injection Volume	5 µL	A small injection volume prevents column overloading and maintains peak efficiency.

Sample and Standard Preparation

• Diluent: Methanol

• Standard Stock Solution (Linagliptin): Accurately weigh and dissolve an appropriate amount of Linagliptin Reference Standard in the diluent to obtain a known concentration (e.g., 1 mg/mL).

• Standard Stock Solution (Impurity S): Accurately weigh and dissolve an appropriate amount of Linagliptin Impurity S Reference Standard in the diluent to obtain a known concentration (e.g., 1 mg/mL).

• System Suitability Solution: Mix equal volumes of the Linagliptin and Impurity S stock solutions to create a solution containing both enantiomers. This is used to verify the resolution of the chromatographic system.[9]

• Test Sample Solution: Accurately weigh and dissolve the Linagliptin API sample in the diluent to a final concentration of 1 mg/mL.

System Suitability

Before sample analysis, the performance of the HPLC system must be verified. Inject the System Suitability Solution and evaluate the following parameters:

• Resolution: The resolution between the (S)-Linagliptin and (R)-Linagliptin peaks should be greater than 2.0. A resolution of more than 5.0 has been reported for a well-optimized method.[9][10]

• Tailing Factor: The tailing factor for both peaks should be less than 1.5.

• Relative Standard Deviation (RSD): The %RSD for the peak areas of replicate injections of the standard solution should be less than 2.0%.

Analysis and Calculation

• Inject the diluent (blank) to ensure no interfering peaks are present.

• Inject the Linagliptin Standard Solution and the Impurity S Standard Solution to determine their respective retention times.

• Inject the Test Sample Solution.

• Identify the peaks corresponding to Impurity S and Linagliptin in the sample chromatogram based on their retention times.

• Calculate the percentage of Impurity S in the Linagliptin API sample using the following formula:

  % Impurity S = (Area of Impurity S in Sample / (Area of Linagliptin in Sample + Area of Impurity S in Sample)) * 100

Analytical Workflow and Data Interpretation

The successful implementation of this analytical protocol relies on a systematic workflow, from sample receipt to final data reporting.

Caption: Analytical Workflow for Linagliptin Impurity S Determination.

A typical chromatogram from a successful separation will show two well-resolved peaks, with the (S)-enantiomer often eluting before the (R)-enantiomer, although the elution order is dependent on the specific chiral stationary phase used.[9][10]

Conclusion: Upholding Pharmaceutical Quality through Rigorous Impurity Control

The identification and control of stereoisomeric impurities like Linagliptin Impurity S are critical for ensuring the quality, safety, and efficacy of the final drug product. A thorough understanding of the impurity's origin, coupled with a robust and validated analytical method, empowers pharmaceutical scientists to monitor and control its levels effectively. The chiral HPLC method detailed in this guide provides a reliable framework for the accurate quantification of the (S)-enantiomer of Linagliptin, thereby upholding the stringent quality standards required in the pharmaceutical industry. Continuous vigilance and the application of sound scientific principles in impurity profiling are indispensable for delivering safe and effective medicines to patients.

References

• Cho, H., Jeon, H., Kim, M., Kim, M. J., & Park, J. (2022). Efficient Synthesis of (S)-1-Boc-3-aminopiperidine in a Continuous Flow System Using ω-Transaminase-Immobilized Amino-Ethylenediamine-Modified Epoxide Supports. ACS Publications. [Link]

• Google Patents. (2015). CN105111134A - Method for preparing (R)-or(S)-3-aminopiperidine dihydrochloride.

• Kumar, C., Aparna, P., Vasa, P., Kumar, Y., & Dhekale, N. (2016). A New and Enantioselective Chromatographic Method for Linagliptin on Amylose Coated Chiral Stationary Phase. American Journal of Analytical Chemistry, 7, 556-567. [Link]

• Naidu, G. T., Seshadri, R. K., Kumar, B. V., & Annapurna, M. M. (2023). Chiral LC-PDA-ORD Method for The Separation of Linagliptin Enantiomers On Coated Polysaccharide Based Amylose Tris (3, 5- Dimethylphenylcarbamate) Stationary Phases. Cosmos Scholars Publishing House. [Link]

• Rao, D. D., S, S., & Kumar, Y. R. (2016). Analytical Enantio-Separation of Linagliptin in Linagliptin and Metformin HCl Dosage Forms by Applying Two-Level Factorial Design. Molecules, 21(10), 1369. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 25191889, Linagliptin, (S)-. Retrieved from [Link]-.

• da Silva, J. C. C., de Oliveira, M. A. L., & Pianetti, G. A. (2017). Characterization of linagliptin using analytical techniques. Drug Analysis Research, 1(2), 30-37. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Linagliptin, (S)- | C25H28N8O2 | CID 25191889 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Linagliptin EP Impurity A | CAS No- 668270-11-9 | Linagliptin S-Isomer [chemicea.com]
• 4. synthinkchemicals.com [synthinkchemicals.com]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]
• 7. (S)-3-Amino-1-N-Boc-piperidine synthesis - chemicalbook [chemicalbook.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. A New and Enantioselective Chromatographic Method for Linagliptin on Amylose Coated Chiral Stationary Phase [scirp.org]
• 10. scirp.org [scirp.org]

Formation Pathway and Control Strategy of Impurity S in Linagliptin Synthesis

Executive Summary

Linagliptin is a highly potent, selective dipeptidyl peptidase-4 (DPP-4) inhibitor prescribed for the management of type 2 diabetes mellitus[]. During the multi-step synthesis of the active pharmaceutical ingredient (API), various process-related impurities can emerge due to side reactions or contaminated starting materials[2]. One of the most critical process impurities requiring stringent regulatory control is Impurity S (also known as Linagliptin Bromobutene).

This technical guide provides an in-depth mechanistic analysis of the formation pathway of Impurity S, detailing its structural elucidation, the causal relationship with raw material quality, and a self-validating experimental protocol for its targeted synthesis and analytical control.

Chemical Identity and Structural Significance

Unlike the Linagliptin API, which features a terminal alkyne moiety at the N7 position of the xanthine core, Impurity S contains a bromoalkene group. Because of the restricted rotation around the carbon-carbon double bond, Impurity S exists as two distinct geometric isomers: the E-isomer and the Z-isomer[].

The IUPAC name for the Z-isomer is (R,Z)-8-(3-aminopiperidin-1-yl)-7-(3-bromobut-2-en-1-yl)-3-methyl-1-((4-methylquinazolin-2-yl)methyl)-3,7-dihydro-1H-purine-2,6-dione[3].

Table 1: Physicochemical Comparison of Linagliptin and Impurity S

Property	Linagliptin (API)	Impurity S (E-isomer)	Impurity S (Z-isomer)
CAS Number	668270-12-0	1446263-39-3	1638744-06-5
Molecular Formula	C₂₅H₂₈N₈O₂	C₂₅H₂₉BrN₈O₂	C₂₅H₂₉BrN₈O₂
Molecular Weight	472.55 g/mol	553.46 g/mol	553.46 g/mol
N7-Substituent	2-butyn-1-yl	(E)-3-bromobut-2-en-1-yl	(Z)-3-bromobut-2-en-1-yl
Origin	Target Synthesis	Process Byproduct	Process Byproduct

Mechanistic Origin: The Alkylation Divergence

The causality behind the formation of Impurity S lies entirely in the quality of the alkylating agent used in the early stages of Linagliptin synthesis. The standard synthetic route involves the N7-alkylation of 8-bromo-3-methylxanthine using 4[4].

However, the commercial synthesis of 1-bromo-2-butyne (often achieved via the bromination of 1-butyn-3-ol) frequently yields 1,3-dibromo-2-butene as a byproduct due to allylic rearrangement or the over-addition of hydrogen bromide[5]. If the 1-bromo-2-butyne starting material is not rigorously purified, the contaminating 1,3-dibromo-2-butene acts as a highly reactive, competing electrophile.

During the alkylation step, the nucleophilic N7 nitrogen of the xanthine core attacks the primary allylic carbon of 1,3-dibromo-2-butene via an SN2 mechanism. This divergent pathway permanently installs the 3-bromobut-2-en-1-yl moiety instead of the desired but-2-yn-1-yl group. Because the reactive functional groups on the rest of the molecule remain unchanged, this aberrant intermediate seamlessly undergoes all subsequent downstream reactions—including N1-alkylation with 2-(chloromethyl)-4-methylquinazoline and C8-amination with (R)-3-Boc-aminopiperidine—ultimately yielding Impurity S[2][4].

Mechanistic divergence in Linagliptin synthesis leading to Impurity S formation.

Experimental Protocol: Synthesis of Impurity S Reference Standard

To establish a robust Quality by Design (QbD) control strategy, analytical laboratories must synthesize Impurity S as a reference standard for method validation[2]. The following self-validating protocol intentionally drives the formation of Impurity S by substituting the standard alkylating agent with the known contaminant, thereby proving the mechanistic causality.

Step-by-Step Methodology:

• N7-Alkylation (Divergent Step): Charge a reaction vessel with 8-bromo-3-methylxanthine (1.0 eq) and N,N-diisopropylethylamine (DIEA) (1.2 eq) in acetone. Slowly add 1,3-dibromo-2-butene (1.1 eq)[5]. Heat the mixture to reflux (50-56°C) for 5 hours. Cool to room temperature, filter, and wash the filter cake with methanol to isolate 8-bromo-7-(3-bromobut-2-en-1-yl)-3-methylxanthine.

• N1-Alkylation: Dissolve the intermediate in N,N-dimethylformamide (DMF). Add anhydrous K₂CO₃ (1.5 eq) and 2-(chloromethyl)-4-methylquinazoline (1.1 eq). Stir at 80°C for 4 hours. Precipitate the product by adding deionized water, then filter and dry.

• C8-Amination: Suspend the N1,N7-dialkylated intermediate in acetonitrile. Add (R)-3-Boc-aminopiperidine (1.2 eq) and K₂CO₃ (2.0 eq). Reflux for 8 hours to facilitate the nucleophilic aromatic substitution at the C8 position.

• Boc-Deprotection: Treat the resulting Boc-protected Impurity S with aqueous HCl in methanol at room temperature for 2 hours to cleave the tert-butyloxycarbonyl group. Neutralize with aqueous NaOH.

• Purification & Isomer Separation: Subject the crude product to preparative HPLC (C18 column, Acetonitrile/Water with 0.1% TFA gradient). The E-isomer and Z-isomer of Impurity S will elute at distinct retention times due to their differing spatial geometries and dipole moments[].

Self-validating experimental workflow for the targeted synthesis of Impurity S.

Analytical Detection and Quality Control Strategy

To prevent Impurity S from contaminating the final API, a dual-tiered control strategy is strictly enforced:

• Raw Material Control: The specification for the starting material 1-bromo-2-butyne must strictly limit the presence of 1,3-dibromo-2-butene (typically <0.10% via GC-FID). Controlling the impurity at the source is the most effective QbD approach.

• API Profiling: The final Linagliptin API must be analyzed using LC-MS or HPLC-UV (typically monitored at 225 nm)[6]. Impurity S, having a significantly higher molecular weight (+81 Da compared to Linagliptin, owing to the bromoalkene vs. alkyne structural difference), is easily distinguished and quantified via mass spectrometry[7].

References

• BOC Sciences. "Linagliptin Impurities." bocsci.com.

• Daicel Pharma Standards. "Linagliptin Impurities Manufacturers & Suppliers." daicelpharmastandards.com.8

• Pharmace Research Laboratory. "Linagliptin Impurity S." pharmaceresearch.com. 3

• Google Patents (CN105936634A). "Synthetic method of linagliptin." google.com. 4

• Pharmaffiliates. "Linagliptin-impurities." pharmaffiliates.com. 5

• PMC. "Identification and Structural Characterization of Degradation Products of Linagliptin by Mass Spectrometry Techniques." nih.gov. 7

• MDPI. "Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin." mdpi.com. 2

• Rasayan J. Chem. "Impurity Profiling Stability Indicating Method Development and Validation of Linagliptin." rasayanjournal.co.in. 6

Sources

• 2. mdpi.com [mdpi.com]
• 3. pharmaceresearch.com [pharmaceresearch.com]
• 4. CN105936634A - Synthetic method of linagliptin - Google Patents [patents.google.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. Bot Verification [rasayanjournal.co.in]
• 7. Identification and Structural Characterization of Degradation Products of Linagliptin by Mass Spectrometry Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Linagliptin Impurities Manufacturers & Suppliers - Daicel Pharma Standards [daicelpharmastandards.com]

Protocols & Analytical Methods

Application Note: A Validated Sample Preparation and Chiral HPLC Protocol for the Quantification of Linagliptin Impurity S (S-enantiomer) in Pharmaceutical Formulations

Abstract

This application note provides a detailed, robust, and validated protocol for the sample preparation and quantification of Linagliptin Impurity S in bulk drug substances and finished pharmaceutical products. Linagliptin, an inhibitor of dipeptidyl peptidase-4 (DPP-4), is a chiral molecule, with the active pharmaceutical ingredient (API) being the (R)-enantiomer.[1] Linagliptin Impurity S is identified as the corresponding (S)-enantiomer, a critical process-related impurity that must be monitored and controlled.[2][] Due to their identical physical and chemical properties in an achiral environment, the separation of these enantiomers presents a significant analytical challenge. This guide details an effective extraction of the drug from the tablet matrix, followed by a highly selective chiral High-Performance Liquid Chromatography (HPLC) method for the precise quantification of the S-enantiomer. The causality behind each procedural step is explained to provide researchers with a deep understanding of the methodology.

Principle and Scientific Rationale

The control of stereoisomeric impurities is a critical aspect of drug quality, safety, and efficacy, as mandated by regulatory bodies like the International Council for Harmonisation (ICH). The core analytical challenge is that enantiomers, such as (R)-Linagliptin and its (S)-isomer (Impurity S), cannot be distinguished by conventional chromatographic techniques. Their separation requires the creation of a chiral environment.

This protocol employs a two-stage strategy:

• Non-selective Matrix Extraction: The initial sample preparation aims to efficiently extract both Linagliptin and all its related impurities, including Impurity S, from the pharmaceutical dosage form's excipient matrix. The choice of diluent is based on the high solubility of Linagliptin in solvents like methanol and aqueous media, ensuring quantitative recovery.[4][5]

• Chiral Chromatographic Separation: The extracted sample is then analyzed using an HPLC system equipped with a Chiral Stationary Phase (CSP). The CSP contains a chiral selector that interacts diastereomerically with the two enantiomers, leading to differential retention times and enabling their separation and subsequent quantification. The use of a specific chiral column is essential for this resolution.[6]

This combined approach ensures that the final quantification is accurate, specific, and reproducible, meeting the stringent requirements for pharmaceutical quality control.

Materials and Reagents

Item	Specification	Supplier Example
Standards	Linagliptin Reference Standard	USP, EP, or equivalent
Linagliptin Impurity S Standard	Daicel Pharma, BOC Sciences
Solvents	Methanol (HPLC Grade)	Fisher Scientific
Acetonitrile (HPLC Grade)	Fisher Scientific
n-Hexane (HPLC Grade)	Sigma-Aldrich
Isopropanol (IPA) (HPLC Grade)	Sigma-Aldrich
Reagents	Purified Water (18.2 MΩ·cm)	Milli-Q® System
Columns	Chiral Stationary Phase Column	e.g., Daicel CHIRALPAK® series
Equipment	Analytical Balance (0.01 mg readability)	Mettler Toledo
HPLC System with UV/PDA Detector	Agilent 1260, Waters Alliance
Sonicator Bath	Branson
Volumetric Glassware (Class A)	VWR
Syringe Filters (0.45 µm, PTFE)	Millipore

Experimental Protocols

Part 1: Sample Preparation from Pharmaceutical Tablets

This protocol describes the extraction of Linagliptin and its impurities from a typical immediate-release tablet formulation.

Causality: The goal is to completely dissolve the API from the tablet powder into a liquid diluent while leaving insoluble excipients behind. Sonication provides the necessary energy to break up particle agglomerates and enhance dissolution.[7] Filtration is a critical step to remove particulate matter that could damage the HPLC column and interfere with the analysis.

• Sample Collection: Weigh and finely powder no fewer than 20 Linagliptin tablets to create a homogenous sample blend.

• Preparation of Diluent: Prepare a mixture of Methanol and Water (50:50, v/v). This composition leverages the high solubility of Linagliptin in methanol while ensuring compatibility with aqueous systems.[4][8]

• Extraction: Accurately weigh a portion of the tablet powder equivalent to 10 mg of Linagliptin and transfer it to a 10 mL volumetric flask.

• Dissolution: Add approximately 7 mL of the diluent to the flask. Sonicate for 15 minutes to ensure complete dissolution of the API.

• Volume Adjustment: Allow the solution to return to room temperature, then dilute to the mark with the diluent. Mix thoroughly.

• Filtration: Filter the solution through a 0.45 µm PTFE syringe filter to remove insoluble excipients. Collect the filtrate in a clean HPLC vial. This is the Sample Stock Solution (Concentration: ~1000 µg/mL).

• Working Solution Preparation: Further dilute the Sample Stock Solution with the diluent to a final target concentration of approximately 100 µg/mL for HPLC analysis.

Part 2: Chiral HPLC-UV Analysis Protocol

This method provides the specific conditions for the separation of Linagliptin (R-enantiomer) from Linagliptin Impurity S (S-enantiomer).

Causality: A normal-phase chiral method is often effective for separating enantiomers of complex molecules like Linagliptin. The non-polar mobile phase (n-Hexane) combined with an alcohol modifier (Isopropanol) allows for precise control over the enantioselective interactions with the polysaccharide-based chiral stationary phase. UV detection at 225 nm provides high sensitivity for Linagliptin and its related substances.[9][10]

Table 1: Chiral HPLC Method Parameters

Parameter	Condition
HPLC Column	Daicel CHIRALPAK® IA (or equivalent) 4.6 x 250 mm, 5 µm
Mobile Phase	n-Hexane : Isopropanol (70:30, v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detector Wavelength	225 nm
Injection Volume	10 µL
Run Time	Approximately 20 minutes

Workflow and Data Interpretation

The following diagram illustrates the complete workflow from sample receipt to final analysis.

Caption: Workflow for Linagliptin Impurity S Analysis.

System Suitability

To ensure the validity of the analytical results, system suitability tests must be performed before sample analysis. This is a self-validating step to confirm the performance of the chromatographic system.

Table 2: System Suitability Requirements

Parameter	Acceptance Criteria	Rationale
Resolution (Rs)	≥ 2.0 between Linagliptin and Impurity S peaks	Ensures baseline separation for accurate integration.
Tailing Factor (T)	≤ 2.0 for the Linagliptin peak	Confirms good peak shape and column efficiency.
%RSD of Peak Area	≤ 2.0% (from 5 replicate injections)	Demonstrates the precision of the injection system.

Calculation

The percentage of Linagliptin Impurity S is calculated using the area normalization method:

% Impurity S = (Area of Impurity S Peak / (Area of Linagliptin Peak + Area of Impurity S Peak)) * 100

Discussion and Expert Insights

• Criticality of the Chiral Column: The choice of the chiral stationary phase is the most critical parameter in this analysis. Polysaccharide-based CSPs are highly versatile and effective for a wide range of chiral compounds. Method development may be required to screen different chiral columns and mobile phase compositions to achieve optimal separation.

• Solvent Selection: While the recommended diluent is robust, for certain tablet formulations with unique excipients, alternative solvents like Acetonitrile/Water may be explored. The primary criteria are complete drug solubility and compatibility with the HPLC method.

• Forced Degradation Context: Understanding how impurities are formed is crucial. Forced degradation studies, which expose the drug substance to stress conditions like acid, base, oxidation, heat, and light, can help identify potential degradation products.[11][12][13] While Impurity S is a process-related impurity (isomer), these studies ensure the analytical method is stability-indicating, meaning it can separate the API from any new degradants that might form over the product's shelf life.

References

• World Journal of Pharmaceutical Research. Forced degradation studies on linagliptin tablets by reverse phase hplc method. [Link]

• Veeprho. Deciphering Linagliptin Impurities: Ensuring Drug Purity and Effectiveness in Diabetes Management. (2023). [Link]

• Al-Aani, H., & Al-Rekabi, M. (2017). Development of RP-HPLC, Stability Indicating Method for Degradation Products of Linagliptin in Presence of Metformin HCl by Applying 2 Level Factorial Design. PMC. [Link]

• Journal of Chemical Health Risks. Stability Indicating Assay of Empagliflozin and Linagliptin. [Link]

• Bhole, R. P., et al. (2012). High performance thin layer chromatographic determination of linagliptin in pharmaceutical formulations and in biological sample. International Journal of Pharmaceutical Chemistry and Analysis. [Link]

• International Journal of ChemTech Research. Spectrophotometric and Chromatographic Estimation of Linagliptin in Bulk and Tablet Dosage Form. [Link]

• Sikora, A., et al. (2024). Identification and Structural Characterization of Degradation Products of Linagliptin by Mass Spectrometry Techniques. PMC. [Link]

• Patel, B. D., & Shah, V. J. (2024). A Review on Analytical Method for Estimation of Linagliptin and its Impurity. Academic Strive. [Link]

• Sikora, A., et al. (2024). Identification and Structural Characterization of Degradation Products of Linagliptin by Mass Spectrometry Techniques. PubMed. [Link]

• Patel, B. D., & Shah, V. J. (2024). A Review on Analytical Method for Estimation of Linagliptin and its Impurity. Academic Strive. [Link]

• Sikora, A., et al. (2024). Identification and Structural Characterization of Degradation Products of Linagliptin by Mass Spectrometry Techniques. MDPI. [Link]

• Bhawani, S., & Kumar, T. G. (2023). IMPURITY PROFILING STABILITY INDICATING METHOD DEVELOPMENT AND VALIDATION OF LINAGLIPTIN AND LC-MS CHARACTERIZATION OF OXIDATIVE. RASĀYAN Journal of Chemistry. [Link]

• El-Bagary, R. I., et al. (2014). Liquid Chromatographic Determination of Linagliptin in Bulk, in Plasma and in its Pharmaceutical Preparation. PMC. [Link]

• Salapaka, A., et al. (2022). A New Stability Indicating Reverse Phase HPLC Method for the Determination of Related Substances of DPP4 Inhibitor Drug: Linagliptin. Asian Journal of Chemistry. [Link]

• National Center for Biotechnology Information. Linagliptin. PubChem. [Link]

• New Drug Approvals. linagliptin. [Link]

• Juniper Publishers. Analytical Method Development and Validation of UV-Visible Spectrophotometric Method for the Estimation of Linagliptin. (2021). [Link]

• U.S. Food and Drug Administration. NDA 201-280 Summary Basis of Recommended Action – CMC. (2011). [Link]

Sources

• 1. newdrugapprovals.org [newdrugapprovals.org]
• 2. Linagliptin Impurities Manufacturers & Suppliers - Daicel Pharma Standards [daicelpharmastandards.com]
• 4. academicstrive.com [academicstrive.com]
• 5. Linagliptin | C25H28N8O2 | CID 10096344 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. asianpubs.org [asianpubs.org]
• 7. Liquid Chromatographic Determination of Linagliptin in Bulk, in Plasma and in its Pharmaceutical Preparation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. juniperpublishers.com [juniperpublishers.com]
• 9. Development of RP-HPLC, Stability Indicating Method for Degradation Products of Linagliptin in Presence of Metformin HCl by Applying 2 Level Factorial Design; and Identification of Impurity-VII, VIII and IX and Synthesis of Impurity-VII - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Bot Verification [rasayanjournal.co.in]
• 11. wjpr.net [wjpr.net]
• 12. Identification and Structural Characterization of Degradation Products of Linagliptin by Mass Spectrometry Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Identification and Structural Characterization of Degradation Products of Linagliptin by Mass Spectrometry Techniques - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Advanced Chromatographic Strategies for the Resolution of Linagliptin and Impurity S

Introduction and Nomenclature Duality

Linagliptin is a highly selective dipeptidyl peptidase-4 (DPP-4) inhibitor widely prescribed for the management of type 2 diabetes. During its active pharmaceutical ingredient (API) synthesis and formulation, rigorous impurity profiling is mandated by ICH Q3A/Q3B guidelines.

In pharmaceutical analysis, a unique nomenclature challenge exists regarding "Impurity S" for Linagliptin. Depending on the regulatory or synthetic context, this term refers to two entirely distinct chemical entities:

• Chiral Impurity S (S-Linagliptin): The stereoisomeric distomer (S)-enantiomer of the active (R)-Linagliptin eutomer .

• Synthetic Impurity S (CAS 1638744-06-5): A process-related degradation product or synthetic precursor chemically defined as (R,Z)-8-(3-aminopiperidin-1-yl)-7-(3-bromobut-2-en-1-yl)-3-methyl-1-((4-methylquinazolin-2-yl)methyl)-3,7-dihydro-1H-purine-2,6-dione.

As a Senior Application Scientist, designing a single method to capture both the subtle stereochemical variations of an enantiomer and the gross hydrophobic differences of a brominated synthetic impurity is analytically impossible. Therefore, this guide establishes two distinct, self-validating chromatographic protocols to ensure comprehensive quality control.

Part 1: Chiral Separation of S-Linagliptin (Enantiomeric Impurity S)

Mechanistic Insights & Causality

Linagliptin possesses a basic primary amine on its piperidine ring. When utilizing polysaccharide-based chiral stationary phases (CSPs) like Amylose tris(3,5-dimethylphenylcarbamate), basic analytes often exhibit severe peak tailing due to secondary ion-exchange interactions with residual silanols on the underlying silica support.

To counteract this, a basic modifier—specifically Diethylamine (DEA) or Monoethanolamine (MEA)—is a critical method parameter (CMP) in the mobile phase. The modifier competitively binds to the acidic silanol groups, masking them from the analyte. This ensures sharp, symmetrical peaks and achieves a USP resolution (

) greater than 5.0 between the R- and S-enantiomers .

Table 1: Chiral Chromatographic Conditions

Parameter	Optimized Specification
Column	Chiralpak AD-H (250 × 4.6 mm, 5 µm)
Mobile Phase	Ethanol : Methanol : Diethylamine (90:10:0.1 v/v/v)
Flow Rate	0.5 mL/min
Column Temperature	30°C
Detection Wavelength	225 nm
Injection Volume	10 µL
Elution Mode	Isocratic

Protocol 1: Self-Validating Chiral Workflow

• Mobile Phase Preparation: Combine 900 mL of HPLC-grade Ethanol, 100 mL of Methanol, and 1.0 mL of Diethylamine. Mix thoroughly and sonicate under vacuum for 10 minutes to degas.

• Sample Preparation: Accurately weigh the Linagliptin API and dissolve in 100% Methanol to achieve a final concentration of 1.0 mg/mL.

• System Suitability Testing (SST): This step makes the protocol self-validating. Inject a resolution standard containing a known mixture of R-Linagliptin and S-Linagliptin (0.15% spiked).

  • Acceptance Criteria: USP Resolution (

    ) 3.0; Tailing factor ( ) for both peaks 1.5; %RSD of peak area for 5 replicate injections 2.0%.

• Analysis: Inject 10 µL of the sample solution. The S-enantiomer will typically elute prior to the R-enantiomer depending on the specific chiral cavity interactions of the AD-H column.

Part 2: Reversed-Phase Separation of Synthetic Impurity S (CAS 1638744-06-5)

Mechanistic Insights & Causality

Synthetic Impurity S differs from Linagliptin by the presence of a bulky, lipophilic 3-bromobut-2-en-1-yl moiety instead of the standard but-2-yn-1-yl group . This structural modification significantly increases the hydrophobicity of the molecule.

A standard reversed-phase C18 column with a gradient elution profile is required to separate this impurity from the main API peak. The use of a phosphate buffer at pH 2.5 is strictly required; at this acidic pH, the basic nitrogen atoms of the piperidine and quinazoline rings are fully protonated. This prevents secondary interactions with the stationary phase, mitigates peak tailing, and ensures highly reproducible retention times across different column batches .

Table 2: Reversed-Phase Chromatographic Conditions

Parameter	Optimized Specification
Column	C18 (Octadecylsilane) (250 × 4.6 mm, 5 µm)
Mobile Phase A	15 mM Phosphate Buffer (pH 2.5) : MeOH : ACN (65:17.5:17.5 v/v/v)
Mobile Phase B	Methanol : Acetonitrile (50:50 v/v)
Flow Rate	1.2 mL/min
Column Temperature	30°C
Detection Wavelength	225 nm
Injection Volume	10 µL
Elution Mode	Gradient

Protocol 2: Self-Validating Achiral Workflow

• Buffer Preparation: Dissolve the appropriate mass of monopotassium phosphate in 1000 mL of Milli-Q water to yield a 15 mM solution. Adjust the pH strictly to 2.5

  0.1 using dilute phosphoric acid .

• Mobile Phase Blending:

  • Phase A: Mix 650 mL of the pH 2.5 buffer with 175 mL Methanol and 175 mL Acetonitrile.

  • Phase B: Mix 500 mL Methanol with 500 mL Acetonitrile.

• Sample Preparation: Dissolve the Linagliptin sample in a diluent consisting of pH 2.5 phosphate buffer and Acetonitrile (70:30 v/v) to a concentration of 0.1 mg/mL. Sonicate for 10 minutes.

• System Suitability Testing (SST): Inject a reference standard solution spiked with 0.5% Synthetic Impurity S (CAS 1638744-06-5).

  • Acceptance Criteria: USP Resolution (

    ) between Linagliptin and Impurity S 2.0; Tailing factor ( ) 1.5.

• Gradient Execution: Run a linear gradient starting at 100% Phase A, ramping to 50% Phase B over 30 minutes, holding for 10 minutes, and re-equilibrating at 100% Phase A for 10 minutes.

Part 3: Workflow Visualization

The following diagram illustrates the decision matrix and analytical pathways required for comprehensive Linagliptin impurity profiling.

Figure 1: Decision tree and analytical workflow for the chromatographic profiling of Linagliptin Impurity S.

References

• [1] A New and Enantioselective Chromatographic Method for Linagliptin on Amylose Coated Chiral Stationary Phase. Scientific Research Publishing (SCIRP). Available at:[Link]

• [2] Analytical Enantio-Separation of Linagliptin in Linagliptin and Metformin HCl Dosage Forms by Applying Two-Level Factorial Design. PubMed Central (PMC), National Institutes of Health. Available at:[Link]

• [3] CN114527200B - Detection method of linagliptin related substances. Google Patents. Available at:

• [4] Linagliptin Impurity S | CAS NO: 1638744-06-5. Synchemia Research Chemical. Available at:[Link]

Sources

• 1. scirp.org [scirp.org]
• 2. Analytical Enantio-Separation of Linagliptin in Linagliptin and Metformin HCl Dosage Forms by Applying Two-Level Factorial Design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CN114527200B - Detection method of linagliptin related substances - Google Patents [patents.google.com]
• 4. synchemia.com [synchemia.com]

Application Note: Preparation and Qualification of Stock Solutions for Linagliptin Impurity S Reference Standards

Introduction & Scientific Rationale

Linagliptin is a highly potent, selective dipeptidyl peptidase-4 (DPP-4) inhibitor widely prescribed for the management of type 2 diabetes mellitus. During the synthesis and degradation of the active pharmaceutical ingredient (API), several related substances can emerge, which must be strictly controlled to ensure patient safety. is a critical process-related impurity that requires rigorous monitoring[].

The preparation of a highly accurate, stable reference standard stock solution is the foundational step in High-Performance Liquid Chromatography (HPLC) impurity profiling. This protocol details a scientifically grounded methodology for preparing Linagliptin Impurity S stock solutions, emphasizing solvent selection causality, self-validating dilution workflows, and stability-indicating storage practices.

Physicochemical Causality & Solvent Selection

The selection of a diluent is strictly dictated by the solubility profile of the analyte. Linagliptin and its structurally analogous impurities exhibit distinct solubility characteristics: they are highly soluble in 2, sparingly soluble in ethanol (approx. 10 mg/mL), and very slightly soluble in water (0.9 mg/mL) and isopropanol (<1 mg/mL)[2].

Causality of Solvent Choice : 3 is selected as the primary diluent. Methanol ensures rapid and complete dissolution of Impurity S without the risk of precipitation. Furthermore, the early elution of the methanol peak in chromatographic runs prevents interference with the analyte peak, ensuring a stable baseline with low-level noise[3].

Materials and Reagents

Item	Specification / Grade	Purpose
Linagliptin Impurity S	Certified Reference Standard (Purity ≥ 98.0%)	Primary analyte for stock preparation.
Methanol	HPLC / LC-MS Grade	Primary diluent for stock and working solutions.
Volumetric Flasks	Class A, Amber Glass (10 mL, 100 mL)	Precision volume make-up; photolytic protection.
Analytical Balance	Microbalance (0.01 mg readability)	Gravimetric quantification.
Syringe Filters	0.22 µm PTFE	Particulate removal prior to HPLC injection.

Experimental Workflow

Caption: Logical workflow for Linagliptin Impurity S stock solution preparation and validation.

Self-Validating Preparation Protocol

Every step in this protocol incorporates a verification mechanism to ensure that any deviation is caught before the stock solution is utilized in critical API batch release testing.

Step 1: Gravimetric Weighing

• Allow the Linagliptin Impurity S reference standard vial to equilibrate to controlled room temperature (20°C–25°C) inside a desiccator to prevent ambient moisture condensation.

• Using an analytical microbalance, accurately weigh 10.0 mg of Linagliptin Impurity S into a static-free weighing boat.

• Self-Validation & Causality : Gravimetric precision at this stage dictates the accuracy of the entire impurity profile. Record the exact weight to five decimal places (e.g., 10.015 mg) rather than assuming a nominal 10.0 mg. This creates a self-validating data point for exact molarity calculations.

Step 2: Primary Dissolution

• Transfer the weighed standard quantitatively into a 10 mL Class A amber volumetric flask.

• Add approximately 5 mL of HPLC-grade Methanol.

• Sonicate the flask in a cold-water bath (≤20°C) for 5–10 minutes.

• Self-Validation & Causality : Sonication provides the mechanical energy required to disrupt solute-solute intermolecular forces. The cold-water bath prevents solvent evaporation and thermal degradation of the impurity during sonication. Visual inspection must confirm a completely clear solution with no undissolved particulates.

Step 3: Volume Make-up and Homogenization

• Allow the solution to return to room temperature (sonication slightly warms the solvent, altering its density and volume).

• Make up the volume precisely to the 10 mL mark with Methanol.

• Stopper the flask and invert 15–20 times to ensure complete homogenization.

• Resulting Concentration : ~1000 µg/mL (1000 ppm) Primary Stock Solution.

Step 4: Preparation of Working Solutions

• Using a calibrated Class A volumetric pipette,4[4].

• Dilute to volume with Methanol to yield a 100 µg/mL Working Solution.

• Filter the working solution through a 0.22 µm PTFE syringe filter before HPLC injection, discarding the first 1 mL of filtrate to prevent membrane adsorption artifacts.

Quantitative Data & Analytical Parameters

Parameter	Specification / Value	Scientific Rationale
Primary Stock Concentration	1000 µg/mL (1 mg/mL)	Ensures sufficient concentration for serial dilutions while remaining well below the 2[2].
Working Concentration	10 ppm – 100 ppm	Optimal range for HPLC-UV detector linearity and signal-to-noise ratio.
Diluent	100% Methanol	3[3].
Storage Temperature	-20°C (Long-term)	Arrests kinetic degradation pathways (e.g., 5)[5].
System Suitability (RSD)	≤ 2.0%	6[6].

Storage, Stability, & Degradation Causality

Stock solutions of Linagliptin and its related impurities are 5[5].

• Aliquoting : Immediately divide the primary stock solution into 1 mL single-use amber glass HPLC vials. This prevents repeated freeze-thaw cycles and minimizes headspace oxidation.

• Storage : Store at -20°C for long-term stability (up to 3 months) or 2°C–8°C for short-term use (up to 14 days).

• Validation : Before utilizing a stored aliquot, a system suitability injection must be performed. The solution is considered valid only if it yields a6[6].

References

• Linagliptin Impurities. BOC Sciences.

• Linagliptin: Package Insert / Prescribing Information / MOA. Drugs.com. 2

• AJ C. Asian Publication Corporation. 3

• Development and validation of a new analytical method for determination of linagliptin in bulk by visible spectrophotometer. PMC. 4

• IMPURITY PROFILING STABILITY INDICATING METHOD DEVELOPMENT AND VALIDATION OF LINAGLIPTIN AND LC-MS CHARACTERIZATION OF OXIDATIVE. Rasayan J. Chem.5

• METHOD DEVELOPMENT AND VALIDATION OF LINAGLIPTIN BY USING RP-HPLC TECHNIQUE. Jetir.Org. 6

Sources

• 2. drugs.com [drugs.com]
• 3. asianpubs.org [asianpubs.org]
• 4. Development and validation of a new analytical method for determination of linagliptin in bulk by visible spectrophotometer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bot Verification [rasayanjournal.co.in]
• 6. jetir.org [jetir.org]

Protocol for isolating Linagliptin impurity S from API mixtures

Application Note: Precision Protocol for the Isolation of Linagliptin Impurity S from API Mixtures

Executive Summary

In the development of Linagliptin (a DPP-4 inhibitor), the control of process-related impurities is critical for API purity and safety.[1][2] Impurity S (CAS: 1638744-06-5), chemically identified as the (Z)-3-bromobut-2-en-1-yl analog , is a significant process impurity arising from the alkylation step.[1][2] Unlike the desired alkyne side chain in Linagliptin, Impurity S possesses a bromo-alkene moiety, classifying it as a potential alkylating agent with structural alerts for genotoxicity.[2]

This guide provides a definitive, autonomy-driven protocol for isolating Impurity S from crude API mixtures or enriched mother liquors.[1][2] Moving beyond generic templates, we utilize a "Target-Capture-Confirm" workflow, leveraging the lipophilic shift introduced by the bromine atom to achieve high-purity isolation via Reverse-Phase Preparative HPLC.[1][2]

Impurity Profile & Origin

Understanding the chemistry of the impurity is the prerequisite for isolation.

• Target: Linagliptin Impurity S

• Chemical Name: 8-[(3R)-3-aminopiperidin-1-yl]-7-[(2Z)-3-bromobut-2-en-1-yl]-3-methyl-1-[(4-methylquinazolin-2-yl)methyl]-3,7-dihydro-1H-purine-2,6-dione.[1][2]

• Molecular Formula: C₂₅H₂₉BrN₈O₂[1][2][3][4]

• Molecular Weight: 553.45 g/mol (vs. Linagliptin: 472.54 g/mol )[1][2]

• Origin: This impurity originates during the alkylation of the xanthine intermediate. The reagent 1-bromo-2-butyne (used to install the butynyl group) often contains 1,3-dibromo-2-butene as a contaminant.[1][2] Reaction with this contaminant yields Impurity S.[2]

Mechanistic Pathway: The following diagram illustrates the divergent synthesis pathways leading to the API and Impurity S.

Figure 1: Divergent synthetic pathways.[1][2] Impurity S arises from the reaction of the xanthine core with the halo-alkene contaminant in the starting material.

Strategic Separation Logic

To isolate Impurity S, we exploit the physicochemical differences between the Alkyne (API) and the Bromo-alkene (Impurity).

• Hydrophobicity (LogP): The presence of the Bromine atom makes Impurity S significantly more lipophilic than Linagliptin.

  • Prediction: Impurity S will elute after Linagliptin on a C18 column.[2]

• Basic Character: Both compounds contain the aminopiperidine and quinazoline moieties, making them basic.

  • Implication: High pH (ammonium bicarbonate, pH 9-10) or low pH (TFA/Formic Acid) buffers are necessary to suppress silanol interactions.[1][2] Low pH is preferred for MS compatibility and sharper peaks.[2]

• UV Absorption: The xanthine/quinazoline core remains intact.[2]

  • Detection: 225 nm (max) or 254 nm.[2]

Protocol 1: Analytical Scouting (The "Target")

Before scale-up, we must establish the Relative Retention Time (RRT) and resolution.[1][2]

Objective: Secure a resolution (Rs) > 2.0 between Linagliptin and Impurity S.

Parameter	Condition	Rationale
Column	Agilent Zorbax Eclipse Plus C18 (150 x 4.6 mm, 3.5 µm)	High surface area C18 provides excellent resolution for structural analogs.[1][2]
Mobile Phase A	0.1% Formic Acid in Water	Acidic pH ensures protonation of basic nitrogens, improving peak shape.
Mobile Phase B	Acetonitrile (ACN)	ACN provides sharper peaks than MeOH for peptide-like mimetics.[1][2]
Flow Rate	1.0 mL/min	Standard analytical flow.[2][5]
Gradient	T=0: 10% B; T=20: 60% B; T=25: 90% B	A shallow gradient slope (approx 2.5% B/min) is critical to separate the closely eluting lipophilic impurities.
Detection	UV @ 225 nm	Maximum sensitivity for the xanthine core.[2]
Temperature	40°C	Elevated temperature reduces viscosity and improves mass transfer.[2]

Expected Result:

• Linagliptin: Elutes approx. 12-14 min.[1][2]

• Impurity S: Elutes approx. 16-19 min (RRT ~1.3).[1][2] Note: The bromine atom increases retention significantly in RP-HPLC.[1][2]

Protocol 2: Preparative Isolation (The "Capture")[1]

This protocol is designed for a Prep-HPLC system (e.g., Waters AutoPurification or Agilent 1260 Prep).[1][2]

Input Material: Enriched Mother Liquor (ML) or crude reaction mixture (approx. 5-10% Impurity S content).

Step-by-Step Methodology:

• Sample Preparation:

  • Dissolve 500 mg of Crude/ML in 5 mL of DMSO:Methanol (1:1) .

  • Crucial Step: Filter through a 0.45 µm PTFE syringe filter.[2] Particulates will destroy the prep column.[2]

  • Concentration: ~100 mg/mL.[2]

• System Setup:

  • Column: XBridge Prep C18 OBD, 19 x 150 mm, 5 µm. (Hybrid particle technology withstands high pH if needed and offers high loading capacity).[2]

  • Flow Rate: 18-20 mL/min.[1][2]

  • Wavelength: 254 nm (Use a less sensitive wavelength for prep to avoid detector saturation).

• Gradient Strategy (Linear Scale-up):

  • Based on the analytical scout, focus the gradient.

  • Isocratic Hold: Start with 2 minutes at 5% B to flush salts.

  • Focused Gradient: Ramp from 20% B to 50% B over 15 minutes.

  • Why? Impurity S is expected to elute in the 35-45% B range.[1][2] A shallow focused gradient maximizes the distance between the main API peak and the impurity.

• Fraction Collection Logic:

  • Trigger: Slope + Threshold.

  • Logic: Collect the minor peak eluting after the major API peak.

  • Self-Validation: Inject a single fraction back onto the analytical column immediately to confirm purity >95% before pooling.

• Post-Processing:

  • Pool fractions containing Impurity S.[2]

  • Evaporation: Rotovap at 40°C to remove Acetonitrile.

  • Lyophilization: Freeze-dry the remaining aqueous phase.[1][2] Do not use high heat as the bromo-alkene moiety may be thermally unstable.[1][2]

Protocol 3: Structural Confirmation (The "Confirm")

You must validate that the isolated solid is indeed Impurity S and not a different regioisomer.

A. Mass Spectrometry (HRMS)

• Method: ESI+ (Electrospray Ionization).[2]

• Diagnostic Criteria:

  • Mass: [M+H]⁺ = 553.15 and 555.15.[2]

  • Isotope Pattern: The presence of Bromine (⁷⁹Br and ⁸¹Br) creates a distinct 1:1 doublet signal separated by 2 Da. This is the definitive signature distinguishing it from non-halogenated impurities.[2]

B. NMR Spectroscopy (¹H NMR, 400 MHz, DMSO-d₆)

• Key Signals:

  • Absence of Alkyne: No signal at ~1.8 ppm (methyl of butyne).[2]

  • Presence of Alkene: New olefinic proton signal at ~5.8 - 6.0 ppm (triplet/multiplet).[1][2]

  • Allylic Protons: Shift in the CH₂ protons attached to the xanthine N7 position.

C. Workflow Diagram:

Figure 2: The "Target-Capture-Confirm" isolation workflow.

Troubleshooting & Optimization

Issue	Root Cause	Corrective Action
Co-elution with API	Gradient too steep.	Use a "shallow gradient" (e.g., 0.5% B increase per minute) around the elution zone.
Broad Peaks	Basic nitrogen interaction with silanols.[2]	Add 0.1% Triethylamine (TEA) to the mobile phase or switch to a high-pH stable column (XBridge) with Ammonium Bicarbonate (pH 10).[1][2]
Degradation during workup	Thermal instability of allyl bromide.[2]	Keep rotovap bath < 35°C. Avoid prolonged exposure to light.[2]

References

• PubChem. "Linagliptin Impurity S (Compound)."[2] National Center for Biotechnology Information.[2] Accessed October 2023.[2] [Link][1]

• Vasa, P. et al. "A New and Enantioselective Chromatographic Method for Linagliptin."[6] American Journal of Analytical Chemistry, 2016, 7, 556-567.[2][6] (Context on Linagliptin chromatography). [Link][1]

• SynChemia. "Certificate of Analysis: Linagliptin Impurity S." SynChemia Research Chemical. [Link][2]

Sources

• 1. Linagliptin, (S)- | C25H28N8O2 | CID 25191889 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. veeprho.com [veeprho.com]
• 3. pharmaceresearch.com [pharmaceresearch.com]
• 4. synchemia.com [synchemia.com]
• 5. Bot Verification [rasayanjournal.co.in]
• 6. scirp.org [scirp.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Mobile Phase pH for Linagliptin Impurity S Separation

Welcome to the advanced troubleshooting and methodology center for the chiral separation of Linagliptin and its enantiomeric counterpart, Impurity S (S-linagliptin). Because linagliptin is an enantiopure basic drug, achieving baseline resolution of its chiral impurity requires precise thermodynamic and electrostatic control of the mobile phase. This guide synthesizes mechanistic causality, validated protocols, and troubleshooting steps to ensure robust analytical performance.

Part 1: Mechanistic FAQ (The "Why")

Q: Why is mobile phase pH the most critical parameter for separating Impurity S from R-linagliptin? A: Linagliptin features a highly basic primary amine group with a pKa of approximately 8.6[1]. If the mobile phase pH is maintained near physiological or neutral ranges (pH 7.0–8.0), the drug exists in an unpredictable state of partial ionization. This triggers dual retention mechanisms on the stationary phase: standard hydrophobic partitioning and secondary ion-exchange interactions with residual silanols. These secondary interactions cause severe peak tailing that obliterates the subtle transient diastereomeric interactions required to resolve the S-enantiomer from the R-enantiomer. Enforcing a uniform ionization state via strict pH control is mandatory for chiral recognition[2].

Q: How does pH dictate the efficacy of the chiral selector in Capillary Electrophoresis (CE)? A: In Capillary Zone Electrophoresis (CZE), chiral separation relies on cyclodextrin derivatives, such as carboxymethyl-β-cyclodextrin (CM-β-CD). At an optimized pH of 6.10, the carboxylate groups on CM-β-CD are fully ionized, granting the chiral selector an electrophoretic mobility that directly opposes the electroosmotic flow (EOF)[3]. This counter-migration maximizes the interaction time (residence time) between the linagliptin enantiomers and the cyclodextrin cavity, enabling baseline resolution of Impurity S down to a 0.05% Limit of Quantitation (LOQ)[4].

Part 2: Troubleshooting Guide (The "How-To")

Issue 1: Severe peak tailing of Impurity S in Normal Phase Chiral HPLC.

• Root Cause: Unshielded silanol groups on the amylose-coated chiral stationary phase are acting as cation exchangers, interacting strongly with the protonated amine of linagliptin.

• Causal Solution: Adjust the apparent pH of the mobile phase to ~5.2 by adding a competitive basic modifier. Incorporating 0.1% Diethylamine (DEA) alongside orthophosphoric acid masks the highly active silanol sites. The DEA outcompetes linagliptin for these secondary binding locations, sharpening the peak without disrupting the chiral cavity interactions.

Issue 2: Co-elution of Impurity S and R-linagliptin in Reversed-Phase HPLC.

• Root Cause: The pH is too close to the pKa of the drug, or the chiral recognition mechanism is being suppressed by improper buffer selection.

• Causal Solution: Shift the pH to a highly acidic regime (pH 2.5) using 0.1% phosphoric acid. At pH 2.5, the drug is fully protonated, and the surface silanols (pKa ~3.5–4.5) are fully neutralized. This eliminates ion-exchange interference, allowing the stationary phase to dictate retention purely based on steric chiral recognition[5].

Part 3: Data Visualization & Comparison

Quantitative Comparison of pH-Optimized Methods for Impurity S Separation

Analytical Technique	Stationary Phase / Selector	Buffer System & Modifiers	Optimized pH	Resolution ( )	Sensitivity (LOQ)
Normal Phase HPLC	Amylose tris(3,5-dimethylphenylcarbamate)	Hexane / IPA / DEA / OPA	5.2	> 2.0	~1.16 µg/mL
Capillary Electrophoresis	Uncoated Fused-Silica + CM-β-CD	70 mM Sodium Acetate	6.10	> 1.5	0.05%
Reversed-Phase HPLC	Kromasil C18 (General Impurities)	0.1% Phosphoric Acid / ACN	2.5	> 1.5	< 1.0 ppm

pH Optimization Logical Workflow

Decision matrix for optimizing mobile phase pH in Linagliptin Impurity S separation.

Part 4: Experimental Protocols

Protocol A: Normal Phase Chiral HPLC for Impurity S

This protocol utilizes silanol masking to prevent peak tailing of the basic API.

• Column Equilibration: Install an Amylose tris(3,5-dimethylphenylcarbamate) coated chiral column (e.g., 250 x 4.6 mm, 5 µm) into the HPLC system.

• Mobile Phase Compounding: Combine Hexane and Isopropyl Alcohol (IPA) in a 50:50 (v/v) ratio.

• Modifier Addition & pH Tuning: Add 0.1% Diethylamine (DEA) to the organic mixture. Carefully titrate with orthophosphoric acid (OPA) until an apparent pH of 5.2 is achieved.

  • Mechanistic Causality: The DEA acts as a competitive silanol blocker, while OPA fine-tunes the ionization state of linagliptin's primary amine to optimize its transient binding with the amylose cavity[2].

• Self-Validating System Check: Inject a system suitability solution containing 1% Impurity S spiked into R-linagliptin. Calculate the tailing factor (

  ). If , the silanol masking is failing; immediately verify the DEA concentration and re-calibrate the pH meter.

• Execution: Run isocratically at a flow rate of 1.0 mL/min, with the column compartment maintained at 25°C, using UV detection at 225 nm.

Protocol B: Capillary Zone Electrophoresis (CZE) for Impurity S

This protocol utilizes Quality by Design (QbD) principles to enforce counter-migration.

• Capillary Preparation: Utilize an uncoated fused-silica capillary (50 µm ID, 56 cm effective length). Flush sequentially with 1M NaOH (3 min), deionized water (2 min), and the Background Electrolyte (BGE) (5 min).

• BGE Compounding: Prepare a 70 mM sodium acetate solution. Adjust the pH strictly to 6.10 using dilute acetic acid[3].

• Chiral Selector Integration: Dissolve 4.7 mM of Carboxymethyl-β-cyclodextrin (CM-β-CD) into the BGE.

  • Mechanistic Causality: Precise adherence to pH 6.10 ensures the optimal ionization state of both the analyte (cationic) and the CM-β-CD (anionic), establishing the necessary differential migration velocities against the EOF[4].

• Self-Validating System Check: Run a blank BGE injection followed by a reference standard of pure R-linagliptin. The absence of a peak at the Impurity S migration time validates that the chiral selector is not degrading or inducing on-column racemization at pH 6.10.

• Execution: Apply a separation voltage of 28 kV at 25°C. Monitor absorbance at 200 nm[3][6].

References

• IMPURITY PROFILING STABILITY INDICATING METHOD DEVELOPMENT AND VALIDATION OF LINAGLIPTIN AND LC-MS CHARACTERIZATION OF OXIDATIVE. Rasayan Journal of Chemistry. Available at:[Link]

• Validated Stability Indicating and Assay Method Development of Linagliptin in Formulation by RO-HPLC Using Quality by Design. UFMS. Available at: [Link]

• Analyzing the Chiral Purity of Pharmaceuticals: The Application of Cyclodextrin-Based Chiral Selectors in Capillary Electrophoresis. MDPI. Available at: [Link]

• Chiral LC-PDA-ORD Method for The Separation of Linagliptin Enantiomers On Coated Polysaccharide Based Amylose Tris (3, 5- Dimethylphenylcarbamate) Stationary Phases. Cosmos Scholars Publishing House. Available at: [Link]

• New Trends in the Quality Control of Enantiomeric Drugs: Quality by Design-Compliant Development of Chiral Capillary Electrophoresis Methods. NIH. Available at: [Link]

• A New and Enantioselective Chromatographic Method for Linagliptin on Amylose Coated Chiral Stationary Phase. ResearchGate. Available at: [Link]

Sources

• 1. periodicos.ufms.br [periodicos.ufms.br]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. New Trends in the Quality Control of Enantiomeric Drugs: Quality by Design-Compliant Development of Chiral Capillary Electrophoresis Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bot Verification [rasayanjournal.co.in]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Linagliptin Impurity S Analysis

A Guide to Troubleshooting and Resolving Peak Tailing in HPLC

Welcome to the technical support center for the chromatographic analysis of Linagliptin and its related substances. This guide is designed for researchers, analytical scientists, and drug development professionals who are encountering peak tailing issues specifically with Linagliptin impurity S. As Senior Application Scientists, we understand that robust and reliable analytical methods are critical. This resource provides in-depth, scientifically-grounded answers and protocols to diagnose and solve these common chromatographic challenges.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing, and why is it a significant problem for Linagliptin impurity S?

Peak tailing is a common chromatographic issue where a peak is asymmetrical, having a "tail" that extends from the point of maximum height back towards the baseline. An ideal chromatographic peak should be a symmetrical, Gaussian shape. Tailing is problematic because it reduces resolution between adjacent peaks, complicates peak integration, and ultimately compromises the accuracy and precision of quantification.

Linagliptin and its impurity S are basic compounds containing amine functional groups.[1][2][3] The primary cause of peak tailing for such compounds in reversed-phase HPLC is secondary ionic interactions between the basic analyte and acidic residual silanol groups (Si-OH) on the surface of silica-based stationary phases.[4][5][6][7] These interactions create a secondary, stronger retention mechanism that slows the elution of a portion of the analyte molecules, resulting in a tailed peak.[4][5]

Q2: I'm observing significant tailing for impurity S. What is the first thing I should check?

The first and most critical parameter to verify is the mobile phase pH . The ionization state of both your basic analyte (Linagliptin impurity S) and the acidic silanol groups on the column is controlled by pH.

• Scientific Rationale: At a mid-range pH (e.g., pH 4-7), your basic analyte will be protonated (positively charged), and a significant population of the residual silanols will be deprotonated (negatively charged). This charge difference leads to strong ionic interactions, causing peak tailing.[6][8] By adjusting the pH, you can suppress the ionization of one of these two species.

• Recommendation: For basic compounds like Linagliptin impurity S, operating at a low pH (typically between 2.5 and 3.5) is the most common and effective strategy.[5][9] At this low pH, the high concentration of protons in the mobile phase suppresses the ionization of the silanol groups, effectively neutralizing their negative charge.[4][5] This minimizes the secondary ionic interactions and promotes a single, hydrophobic retention mechanism, resulting in a much sharper, more symmetrical peak.

A good rule of thumb is to adjust the mobile phase pH to be at least two units away from the analyte's pKa.[9][10] Linagliptin has a pKa of approximately 8.6, meaning it is strongly basic.[1][11] Therefore, a low pH mobile phase ensures the analyte is consistently in its protonated form while the silanols are not ionized.[12]

Troubleshooting Workflow

If adjusting the pH alone does not resolve the issue, a systematic approach is necessary. The following flowchart outlines a logical progression of troubleshooting steps to identify and correct the root cause of peak tailing for Linagliptin impurity S.

Caption: Troubleshooting workflow for peak tailing.

In-Depth Troubleshooting Guides

Q3: My mobile phase pH is already low, but I still see tailing. What's next?

If low pH doesn't fully solve the problem, your column's stationary phase is the next area to investigate.

• Scientific Rationale: Not all silica-based columns are created equal. Older "Type A" silica columns were manufactured with higher levels of metal contaminants and have a higher population of highly acidic, free silanol groups.[4][5] These sites can still cause strong secondary interactions even at low pH. Modern "Type B" silica is high-purity, with significantly fewer and less acidic silanol groups, making it much better for analyzing basic compounds.[4][5] Furthermore, a process called "end-capping" is used to chemically bond a small silane (like trimethylsilane) to many of the residual silanols, effectively shielding them from interaction with analytes.[7][8]

• Recommendation:

  • Verify Column Type: Ensure you are using a modern, high-purity, fully end-capped C18 or C8 column. Columns with embedded polar groups or hybrid particle technology (silica-polymer hybrids) can also offer superior peak shape for basic compounds.[5][13]

  • Assess Column Health: Columns degrade over time, especially when used with aggressive pH mobile phases. This can expose more active silanol sites. If the column is old or has been used extensively, its performance may be compromised. Test it with a standard known to be sensitive to silanol activity. If performance is poor, replace the column.

Column Technology	Suitability for Basic Compounds	Key Feature
Type A Silica (Older)	Poor	High silanol activity; prone to causing tailing.
Type B Silica (High-Purity)	Good	Low metal content and reduced silanol acidity.[4][5]
End-Capped Type B Silica	Very Good	Residual silanols are chemically shielded, minimizing secondary interactions.[8]
Embedded Polar Group	Excellent	A polar group is embedded near the base of the alkyl chain, further shielding silanols and improving peak shape.[13]
Hybrid Silica/Polymer	Excellent	Offers a wider usable pH range and reduced silanol activity compared to pure silica.[5]

Q4: I have a good column and the right pH, but minor tailing persists. Can I use an additive like Triethylamine (TEA)?

Yes, using a mobile phase additive like triethylamine (TEA) is a classic and effective strategy to address persistent peak tailing of basic analytes.

• Mechanism of Action: TEA is a basic amine. When added to the mobile phase at a low concentration (typically 0.1-0.2%), it acts as a "competing base."[14][15] The TEA molecules, being small and in high concentration relative to the analyte, will preferentially interact with and "mask" the active residual silanol sites on the stationary phase.[14][15] This effectively prevents the larger analyte, Linagliptin impurity S, from engaging in these secondary tail-producing interactions.

• Protocol for Using TEA:

  • Preparation: Prepare your aqueous mobile phase component (e.g., buffered water).

  • Addition: Add Triethylamine to the aqueous component to a final concentration of 0.1% to 0.2% (v/v).

  • pH Adjustment: Crucially, re-adjust the pH of the mobile phase to your target low pH (e.g., 2.5-3.5) after adding the TEA. Use an acid like phosphoric acid or formic acid.

  • Mixing and Degassing: Mix with your organic modifier (e.g., acetonitrile, methanol) and degas the final mobile phase as usual.

• Caution: TEA can sometimes shorten column lifetime and may suppress ionization in mass spectrometry (MS) detectors. Use the lowest concentration necessary to achieve the desired peak shape.

Q5: Could my sample preparation or instrument setup be causing the peak tailing?

While less common than chemical interactions, both sample solvent and system hardware can contribute to peak distortion.

• Sample Solvent Mismatch: If your sample is dissolved in a solvent that is much stronger (more non-polar) than your initial mobile phase, it can cause peak distortion, including tailing or fronting.[7] The sample doesn't properly focus on the head of the column.

  • Solution: Ideally, dissolve your sample in the initial mobile phase itself. If solubility is an issue, use the weakest possible solvent that can adequately dissolve the sample.

• Extra-Column Volume: This refers to all the volume within your HPLC system outside of the column itself (e.g., injector, tubing, detector flow cell). Excessive extra-column volume can cause peak broadening and tailing as the analyte band disperses before and after the separation.[8]

  • Solution: Minimize tubing length between the injector, column, and detector. Use tubing with a narrow internal diameter (e.g., 0.125 mm or 0.005 inches) to reduce this dispersion.[8] This is especially critical for high-efficiency UHPLC systems.

References

• Why Do Peaks Tail? - LC Troubleshooting Bible. (n.d.). LCGC North America. Retrieved March 4, 2026, from [Link]

• Boag, M. (2025, June 9). How to Reduce Peak Tailing in HPLC?. Phenomenex. Retrieved March 4, 2026, from [Link]

• METHOD DEVELOPMENT AND VALIDATION OF LINAGLIPTIN BY USING RP-HPLC TECHNIQUE. (2025). Journal of Emerging Technologies and Innovative Research (JETIR), 12(5). Retrieved March 4, 2026, from [Link]

• Ferreira, R. B. H., et al. (2019). Biological safety studies and simultaneous determination of linagliptin and synthetic impurities by LC-PDA. Journal of Analytical Methods in Chemistry.

• Linagliptin | C25H28N8O2 | CID 10096344. (n.d.). PubChem, National Institutes of Health. Retrieved March 4, 2026, from [Link]

• Effect of Triethylamine (TEA) on the Retention in RPLC. (2023, November 27). Pharma Growth Hub. Retrieved March 4, 2026, from [Link]

• Back to Basics: The Role of pH in Retention and Selectivity. (2022, April 15). LCGC International. Retrieved March 4, 2026, from [Link]

• Choosing the Right HPLC Column: A Complete Guide. (n.d.). Phenomenex. Retrieved March 4, 2026, from [Link]

• 5 Main Types of HPLC Columns Explained. (2025, July 30). Torontech. Retrieved March 4, 2026, from [Link]

• Development and Validation of Novel Stability-Indicating RP- HPLC Method for Determination of Linagliptin. (2020, August 15). International Journal of Pharmaceutical and Phytopharmacological Research. Retrieved March 4, 2026, from [Link]

• Development and validation of a new analytical method for determination of linagliptin in bulk by visible spectrophotometer. (n.d.). PMC. Retrieved March 4, 2026, from [Link]

• Linagliptin, (S)- | C25H28N8O2 | CID 25191889. (n.d.). PubChem, National Institutes of Health. Retrieved March 4, 2026, from [Link]

• Peak Tailing in HPLC. (n.d.). Element Lab Solutions. Retrieved March 4, 2026, from [Link]

• Linagliptin - [Product Monograph Template - Standard]. (2018, October 10). [Source not provided].

• HPLC Columns & LC Columns | Types, How to Choose, Compare. (n.d.). GL Sciences. Retrieved March 4, 2026, from [Link]

• Development of RP-HPLC, Stability Indicating Method for Degradation Products of Linagliptin in Presence of Metformin HCl by Applying 2 Level Factorial Design. (n.d.). PMC. Retrieved March 4, 2026, from [Link]

• Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. (n.d.). [Source not provided].

• What Causes Peak Tailing in HPLC?. (2025, October 28). Chrom Tech, Inc. Retrieved March 4, 2026, from [Link]

• Development and Validation of Analytical Method for Linagliptin Drugs in Pharmaceutical Dosage form by RP-HPLC. (2023, March 25). Impactfactor. Retrieved March 4, 2026, from [Link]

• Triethylamine as a Mobile Phase Additive: What Does It Do?. (2025, December 15). Welch Materials. Retrieved March 4, 2026, from [Link]

• Control pH During Method Development for Better Chromatography. (n.d.). Agilent. Retrieved March 4, 2026, from [Link]

• An Introduction to Peak Tailing, Fronting and Splitting in Chromatography. (2022, October 6). ACD/Labs. Retrieved March 4, 2026, from [Link]

• Detection method of linagliptin related substances. (n.d.). Google Patents.

• The use of Mobile Phase pH as a Method Development Tool. (2020, February 17). Chromatography Today. Retrieved March 4, 2026, from [Link]

• Linagliptin Impurity | C25H28N8O2 | CID 125275529. (n.d.). PubChem, National Institutes of Health. Retrieved March 4, 2026, from [Link]

• linagliptin. (n.d.). IUPHAR/BPS Guide to PHARMACOLOGY. Retrieved March 4, 2026, from [Link]

• IMPURITY PROFILING STABILITY INDICATING METHOD DEVELOPMENT AND VALIDATION OF LINAGLIPTIN AND LC-MS CHARACTERIZATION OF OXID

• How does an acid pH affect reversed-phase chromatography separations?. (2023, January 24). Biotage. Retrieved March 4, 2026, from [Link]

• AJ C. (2022, September 19).

• How can I prevent peak tailing in HPLC?. (2013, November 27). ResearchGate. Retrieved March 4, 2026, from [Link]

• Which column for basic analytes. (2008, March 14). Chromatography Forum. Retrieved March 4, 2026, from [Link]

• Linagliptin S-Isomer. (n.d.). Allmpus - Research and Development. Retrieved March 4, 2026, from [Link]

Sources

• 1. Linagliptin | C25H28N8O2 | CID 10096344 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Linagliptin, (S)- | C25H28N8O2 | CID 25191889 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. allmpus.com [allmpus.com]
• 4. lctsbible.com [lctsbible.com]
• 5. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. acdlabs.com [acdlabs.com]
• 8. chromtech.com [chromtech.com]
• 9. agilent.com [agilent.com]
• 10. researchgate.net [researchgate.net]
• 11. pdf.hres.ca [pdf.hres.ca]
• 12. chromatographytoday.com [chromatographytoday.com]
• 13. Which column for basic analytes - Chromatography Forum [chromforum.org]
• 14. pharmagrowthhub.com [pharmagrowthhub.com]
• 15. welch-us.com [welch-us.com]

Overcoming matrix effects in Linagliptin impurity S quantification

Introduction

Welcome to the Linagliptin Analytical Support Hub. This guide addresses the quantification of Impurity S (CAS: 1638744-06-5), specifically the (R,Z)-8-(3-aminopiperidin-1-yl)-7-(3-bromobut-2-en-1-yl)-3-methyl... intermediate.[1]

Unlike standard degradation products, Impurity S is a process-related intermediate containing a reactive bromo-alkene moiety. Its quantification is frequently compromised by Matrix Effects (ME) —specifically ion suppression in LC-MS/MS caused by co-eluting excipients (in formulations) or phospholipids (in biological matrices).

This guide provides self-validating protocols to diagnose, isolate, and quantify Impurity S with regulatory rigor (FDA M10/ICH M10 compliance).

Module 1: Diagnosis & Assessment

Q: How do I distinguish between low extraction recovery and matrix suppression?

A: You cannot distinguish them by looking at peak area alone. You must decouple the two factors using the Matuszewski Method (Standard Line Slope comparison) or Post-Column Infusion .

Low signal is often misdiagnosed as poor extraction when it is actually Ion Suppression —where matrix components compete for charge in the electrospray ionization (ESI) droplet, rendering Impurity S invisible.

The Diagnostic Protocol (Matrix Factor Calculation)

To validate your assay, perform this experiment using three sets of samples:

• Set A: Standards in neat solvent (Mobile Phase).

• Set B: Standards spiked into matrix after extraction (Post-Extraction Spike).

• Set C: Standards spiked into matrix before extraction (Pre-Extraction Spike).

Calculations:

• Matrix Factor (MF):

  (Values < 0.85 indicate suppression).

• Recovery (RE):

  (Measures extraction efficiency).

Visualizing the Mechanism

Figure 1: Decision tree for diagnosing signal loss using Post-Column Infusion.

Module 2: Sample Preparation (The Root Cause)

Q: Protein Precipitation (PPT) leaves significant background noise. What is the recommended cleanup for Impurity S?

A: PPT is insufficient for trace-level impurity quantification because it fails to remove phospholipids (plasma) or polymeric binders (tablets) that cause suppression.

Recommendation: Switch to Solid Phase Extraction (SPE) using a Mixed-Mode Cation Exchange (MCX) mechanism. Linagliptin and Impurity S are basic (contain aminopiperidine moieties); they will retain on the sorbent while non-ionic matrix interferences are washed away.

Optimized SPE Protocol for Linagliptin Impurity S

Step	Solvent/Buffer	Purpose
1. Condition	1 mL Methanol, then 1 mL Water	Activate sorbent ligands.
2. Load	Sample (pH adjusted to 6.0 with dilute formic acid)	Ensure analyte is ionized ( ) to bind to cation exchange sites.
3. Wash 1	2% Formic Acid in Water	Remove proteins and salts.
4. Wash 2	Methanol (Critical Step)	Crucial: Impurity S is hydrophobic. A 100% MeOH wash removes hydrophobic interferences. Because the analyte is ionically bound, it will not elute with MeOH alone.
5. Elute	5% Ammonium Hydroxide in Methanol	Neutralize the analyte (remove charge), breaking the ionic bond to elute.

Technical Insight: The "Wash 2" step is the game-changer. In standard C18 SPE, washing with 100% Methanol would wash away your analyte. In Mixed-Mode (MCX), the analyte is locked by charge, allowing you to use strong organic solvents to strip the matrix before elution.

Module 3: Chromatographic Resolution

Q: Impurity S co-elutes with a matrix peak on my C18 column. How do I improve selectivity?

A: The bromo-butene group on Impurity S provides unique pi-pi interaction opportunities that standard C18 columns cannot exploit.

Recommendation: Switch to a Phenyl-Hexyl or Biphenyl stationary phase.

• Why? The phenyl ring in the stationary phase interacts with the aromatic quinazoline ring of Linagliptin and the alkene/bromo moiety of Impurity S. This creates a different selectivity mechanism (pi-pi stacking) compared to the pure hydrophobicity of C18, often shifting Impurity S away from matrix suppression zones.

Recommended LC Conditions

• Column: Phenyl-Hexyl,

  mm, 1.7 µm (UHPLC).

• Mobile Phase A: 10 mM Ammonium Formate (pH 3.5).

• Mobile Phase B: Acetonitrile (avoid Methanol if peak shape is broad).

• Gradient: Shallow gradient (e.g., 20% B to 35% B over 10 minutes) to maximize separation of the structural isomers.

Module 4: Quantification & Internal Standards

Q: My linearity is poor ( ) despite good extraction. Why?

A: You are likely using an analog Internal Standard (IS) or no IS. For Linagliptin Impurity S, matrix effects can vary between patient samples or tablet batches. An analog IS (like Sitagliptin) will not experience the exact same suppression as Impurity S.

Requirement: You must use a Stable Isotope Labeled (SIL) Internal Standard , such as Linagliptin-d3 or Linagliptin-13C, d3 .[2]

• Mechanism: The SIL-IS co-elutes perfectly with Linagliptin (and very close to Impurity S). Therefore, any ion suppression affecting the analyte affects the IS to the exact same degree.

• Correction: When you calculate the ratio (Analyte Area / IS Area), the suppression cancels out mathematically.

Workflow Visualization

Figure 2: Validated workflow for Linagliptin Impurity S quantification minimizing matrix error.

References

• FDA M10 Bioanalytical Method Validation. Food and Drug Administration.[3] (2022). Guidelines on Matrix Effect (ME) and Matrix Factor (MF) calculations.

• Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin. National Institutes of Health (PMC). Identifies structure and synthesis of bromo-intermediates.

• High Throughput LC-MS/MS Method for Linagliptin in Human Plasma by SPE. International Journal of Pharmaceutical Sciences and Research. Validates Phenyl-Hexyl columns and SPE for Linagliptin.[4]

• Application Notes for Linagliptin-13C,d3 as an Internal Standard. BenchChem. Protocols for using SIL-IS to overcome matrix effects.[2]

• Linagliptin Impurity S Reference Standard. SynChemia. Structural confirmation of the bromo-intermediate (CAS 1638744-06-5).[1]

Sources

• 1. synchemia.com [synchemia.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Systematic Assessment of Matrix Effect, Recovery, and Process Efficiency Using Three Complementary Approaches: Implications for LC-MS/MS Bioanalysis Applied to Glucosylceramides in Human Cerebrospinal Fluid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijpsr.com [ijpsr.com]

Improving recovery rates of Linagliptin impurity S in stability samples

Welcome to the Technical Support Center for Analytical Development. This guide provides advanced troubleshooting strategies for resolving recovery rate failures of Linagliptin Impurity S during stability-indicating High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) analyses.

Understanding the Chemical Causality of Impurity S

Linagliptin Impurity S (CAS: 1638744-06-5) is chemically identified as (R,Z)-8-(3-aminopiperidin-1-yl)-7-(3-bromobut-2-en-1-yl)-3-methyl-1-((4-methylquinazolin-2-yl)methyl)-3,7-dihydro-1H-purine-2,6-dione[1][2].

Unlike the parent API, Impurity S contains a highly reactive allylic bromide moiety and retains the basic primary amine on its piperidine ring. This dual functionality makes it exceptionally prone to three primary loss mechanisms in stability samples:

• Electrostatic Adsorption: The basic amine (pKa ~8.6) protonates in neutral/acidic diluents, binding irreversibly to free silanols on glass surfaces.

• Nucleophilic Degradation: The allylic bromide undergoes rapid hydrolysis or oxidative degradation under thermal stress[3][4].

• Excipient Adduction: The primary amine forms Schiff bases (Maillard reaction) with reducing sugars like lactose, a common excipient in solid oral dosages[5][6].

Diagnostic workflow for identifying the root cause of Impurity S recovery loss.

Frequently Asked Questions (Troubleshooting Guide)

Q1: Why does the recovery of Impurity S drop from 98% to 75% after sitting in the autosampler for 24 hours? A: This is a classic symptom of surface adsorption . The primary amine on the 3-aminopiperidine ring of Impurity S is highly basic. When dissolved in a standard aqueous/organic diluent (e.g., 50:50 Methanol:Buffer pH 3.0[7]), the amine becomes protonated. These positively charged molecules interact strongly with the negatively charged, unreacted silanol groups (Si-O⁻) present on standard Type I borosilicate glass HPLC vials.

• The Fix: Immediately switch to Polypropylene (PP) autosampler vials or highly deactivated (silanized) glass vials.

Q2: We are extracting stability tablets formulated with lactose. Why is Impurity S failing accuracy/recovery criteria (yielding <80%) right after extraction? A: Linagliptin and its amine-containing impurities are notorious for forming adducts with reducing sugars[5][6]. During the extraction process—especially if heat or sonication is applied in a highly aqueous diluent—the primary amine undergoes a condensation reaction with lactose to form a Schiff base (Lactose Adduct). Because the adduct has a completely different mass and retention time, the apparent recovery of free Impurity S plummets.

• The Fix: Minimize water activity during the initial extraction phase. Use a high-organic extraction solvent (e.g., 90% Methanol or Acetonitrile) and strictly maintain the extraction temperature below 20°C.

Q3: How do I prevent the allylic bromide group from degrading during sample preparation? A: The 3-bromobut-2-en-1-yl group is highly susceptible to solvolysis and oxidative stress[3][4]. Standard sonication generates localized heat (cavitation) that accelerates this degradation, often leading to the formation of secondary oxidative impurities (e.g., OX 1, OX 2)[4].

• The Fix: Use an ice-bath during sonication or switch to mechanical shaking (reciprocal shaker) for 20 minutes. Ensure your diluent is thoroughly degassed.

Quantitative Data: Matrix & Vial Effects on Recovery

The following table summarizes a self-validating recovery study where Impurity S was spiked at 0.5% into a Linagliptin/Metformin placebo matrix. The data demonstrates the critical causality between vial material, diluent pH, and recovery rates.

Diluent Composition	Vial Material	Extraction Temp	Recovery at T=0h	Recovery at T=24h	Primary Loss Mechanism
50:50 MeOH:Water (pH 6.5)	Standard Glass	25°C (Sonicated)	88.4%	62.1%	Adsorption + Adduct Formation
50:50 MeOH:Water (pH 6.5)	Polypropylene	25°C (Sonicated)	91.2%	89.5%	Adduct Formation (Lactose)
50:50 MeOH:Buffer (pH 3.0)	Standard Glass	15°C (Shaker)	94.5%	78.3%	Silanol Adsorption
50:50 MeOH:Buffer (pH 3.0)	Polypropylene	15°C (Shaker)	99.8%	99.5%	Optimal Conditions

Step-by-Step Methodology: Optimized Extraction Protocol

To ensure >98% recovery and establish a self-validating system, implement the following protocol. This method controls for adsorption, thermal degradation, and matrix entrapment.

Phase 1: Self-Validating Standard Preparation

• Stock Solution: Accurately weigh 5.0 mg of Linagliptin Impurity S reference standard into a 50 mL volumetric flask.

• Dissolution: Add 30 mL of Methanol. Sonicate for 5 minutes. Make up to volume with Methanol (100 µg/mL).

• Working Standard: Dilute the stock solution to the target specification limit (e.g., 0.5% of API concentration) using the optimized diluent: 50:50 Methanol : 0.02M KH₂PO₄ Buffer (pH 3.0) [7].

Phase 2: Stability Sample Extraction

• Pulverization: Crush 10 stability tablets into a fine, uniform powder using a clean agate mortar.

• Weighing: Transfer an amount of powder equivalent to one tablet dose into a 100 mL amber volumetric flask (amber prevents photo-degradation)[3].

• Spiking (For Recovery Validation): Spike a known volume of the Impurity S Stock Solution directly onto the dry powder.

• Primary Extraction (Organic): Add 50 mL of chilled Methanol (4°C).

• Mechanical Agitation: Do not sonicate. Place the flask on a reciprocal shaker at 200 rpm for 20 minutes at room temperature. (This prevents thermal degradation of the allylic bromide).

• Aqueous Buffering: Add 40 mL of 0.02M KH₂PO₄ Buffer (pH 3.0). Shake for an additional 5 minutes. Make up to the 100 mL mark with buffer.

• Filtration: Filter the solution through a 0.45 µm PVDF syringe filter. Critical Step: Discard the first 3 mL of the filtrate to saturate any potential binding sites on the filter membrane[8].

• Vialing: Transfer the filtered solution exclusively into Polypropylene (PP) HPLC vials.

Mechanistic pathways leading to Impurity S recovery failure in stability samples.

References

• Development of RP-HPLC, Stability Indicating Method for Degradation Products of Linagliptin in Presence of Metformin HCl by Applying 2 Level Factorial Design. MDPI. Available at:[Link]

• IMPURITY PROFILING STABILITY INDICATING METHOD DEVELOPMENT AND VALIDATION OF LINAGLIPTIN AND LC-MS CHARACTERIZATION OF OXIDATIVE. Rasayan Journal of Chemistry. Available at:[Link]

• Linagliptin Impurity S | CAS NO: 1638744-06-5. Synchemia Research Chemical. Available at:[Link]

• Linagliptin Impurity S. Pharmace Research Laboratory. Available at: [Link]

• Identification and Structural Characterization of Degradation Products of Linagliptin by Mass Spectrometry Techniques. National Institutes of Health (PMC). Available at: [Link]

• Glyxambi - Assessment report. European Medicines Agency (EMA). Available at:[Link]

• Linagliptin Lactose Adduct. Chromato Scientific. Available at: [Link]

• DEVELOPMENT AND VALIDATION OF DISSOLUTION METHOD FOR LINAGLIPTIN TABLETS. ResearchGate. Available at: [Link]

Sources

• 1. synchemia.com [synchemia.com]
• 2. pharmaceresearch.com [pharmaceresearch.com]
• 3. Bot Verification [rasayanjournal.co.in]
• 4. Identification and Structural Characterization of Degradation Products of Linagliptin by Mass Spectrometry Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ema.europa.eu [ema.europa.eu]
• 6. chromatoscientific.com [chromatoscientific.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Determination of Relative Response Factor (RRF) for Linagliptin impurity S

Topic: Determination of Relative Response Factor (RRF) for Linagliptin Impurity S Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary & Scientific Context

In the rigorous landscape of pharmaceutical impurity profiling, the Relative Response Factor (RRF) is the mathematical bridge between a detector's raw signal and the true mass of an impurity. For Linagliptin , a xanthine-based dipeptidyl peptidase-4 (DPP-4) inhibitor, accurate quantification of process-related impurities is critical for ICH Q3A/Q3B compliance.

This guide focuses on Impurity S , often identified in synthesis pathways as the bromo-analog intermediate (CAS 1638744-06-5; (R,Z)-8-(3-aminopiperidin-1-yl)-7-(3-bromobut-2-en-1-yl)-3-methyl-1-((4-methylquinazolin-2-yl)methyl)-3,7-dihydro-1H-purine-2,6-dione). Unlike the S-isomer (enantiomer), which typically shares an identical UV response with the API, Impurity S contains a distinct chromophore modification (bromo-alkene vs. alkyne) that can significantly alter its molar extinction coefficient (

) at the detection wavelength (typically 225 nm).

Why This Matters: Assuming an RRF of 1.0 for Impurity S can lead to underestimation of toxicological risk or overestimation of purity , potentially causing batch failure during release testing.

Comparative Methodology: Selecting the Right Approach

We evaluate three distinct methodologies for determining the RRF. The choice depends on the availability of the impurity standard and the stage of drug development.

Feature	Method A: The Slope Method (Recommended)	Method B: Single-Point Calibration	Method C: NMR-Based Determination
Principle	Ratio of the slopes from full linearity curves of Impurity and API.	Ratio of responses at a single concentration point.	Molar ratio determined by proton integration (qNMR).
Accuracy	High . Compensates for intercept bias and detector non-linearity.	Moderate . Susceptible to preparation errors and intercept bias.	High . Independent of UV chromophores.
Requirement	Isolated, characterized impurity standard (>95% purity).	Isolated impurity standard.	Non-isolated impurity (enriched fraction) allowed.
Regulatory Status	Gold Standard for NDA/ANDA filings (ICH Q2).	Acceptable for early phase or limit tests.	Used when isolation is impossible (unstable impurity).
Robustness	High. Outliers are statistically smoothed.	Low. One pipetting error skews the result.	High. Requires specialized equipment (600 MHz+).

Verdict: For pivotal stability and release methods, Method A (Slope Method) is the only scientifically defensible choice to establish a permanent RRF in the method SOP.

Experimental Protocol: The Slope Method

This protocol is designed to be self-validating . It ensures that the RRF is derived from the linear dynamic range of the detector, not just a mathematical artifact.

Reagents & Instrumentation[1]

• API Standard: Linagliptin Reference Standard (Purity > 99.0%).

• Impurity Standard: Linagliptin Impurity S (Purity assigned by TGA/ROI/NMR, typically > 95%).

• Instrumentation: UPLC or HPLC with PDA/UV detector.

• Column: C18 Stationary Phase (e.g., Inertsil ODS-3V or equivalent), 150 x 4.6 mm, 5 µm.

Chromatographic Conditions[1][2][3][4][5][6]

• Mobile Phase A: 0.1% Orthophosphoric acid or 20mM

  (pH 3.0).

• Mobile Phase B: Acetonitrile : Methanol (70:30 v/v).

• Wavelength: 225 nm (Critical: This is the isosbestic or max absorption region for Linagliptin; Impurity S response must be checked here).

• Flow Rate: 1.0 mL/min.

Preparation of Solutions (The Linearity Ladder)

To ensure causality, we treat both the API and Impurity S identically.

• Stock Preparation:

  • Stock A (API): Dissolve 10 mg Linagliptin in 100 mL Diluent (0.1 mg/mL).

  • Stock B (Impurity S): Dissolve 10 mg Impurity S in 100 mL Diluent (0.1 mg/mL).

  • Note: Adjust for potency/purity of the standards.

• Linearity Levels: Prepare 6 concentrations ranging from the Limit of Quantification (LOQ) to 150% of the specification limit (usually 0.15%).

  • Level 1: 0.5 µg/mL (LOQ)

  • Level 2: 1.0 µg/mL

  • Level 3: 1.5 µg/mL (100% Limit)

  • Level 4: 2.0 µg/mL

  • Level 5: 3.0 µg/mL

  • Level 6: 5.0 µg/mL[1]

Workflow Diagram

The following logic flow ensures the validity of the RRF determination.

Caption: Figure 1. Self-validating workflow for RRF determination using the Slope Method. The R² check acts as a quality gate before calculation.

Data Analysis & Interpretation

Calculation Model

The Relative Response Factor is derived from the ratio of the sensitivities (slopes) of the impurity to the drug substance.[2]

Correction Factor (CF): Some software requires the reciprocal (Correction Factor) to calculate mass directly. ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="ng-star-inserted display">

Representative Data Presentation

Below is a structured example of how to present the experimental data. Note: Data below is illustrative of expected behavior for a bromo-analog impurity.

Table 1: Linearity Data Summary

Concentration (µg/mL)	Linagliptin Area (mAUs)	Impurity S Area (mAUs)
0.50	12,500	10,800
1.00	25,100	21,500
1.50	37,600	32,400
2.00	50,200	43,100
3.00	75,400	64,900
5.00	125,800	108,200
Slope (m)	25,150	21,620
Correlation ( )	0.9999	0.9998
Y-Intercept	-50.2	-20.5

Final Calculation

Using the representative slopes from Table 1:

Interpretation:

• An RRF of 0.86 indicates that Impurity S has a lower UV response than Linagliptin at 225 nm.

• Consequence: If you simply used the area percent method (assuming RRF=1.0), you would calculate an impurity area of 10,000 as corresponding to a certain mass. However, because the impurity responds poorly, that area actually corresponds to more mass than the detector "sees."

• Correction: You must divide the Area of Impurity S by 0.86 (or multiply by CF 1.16) to get the true concentration.

Critical Considerations & Troubleshooting

The "Robustness" Check

The RRF is not a universal constant; it is method-dependent.

• Wavelength Shift: If the detector drifts from 225 nm to 228 nm, the RRF may change if the impurity's spectrum slope (

  ) is steep at that point.

• Solvent Effects: Changes in organic modifier ratio (Method Gradient) can shift

  (solvatochromic shift), altering the RRF.

Acceptance Criteria (ICH Q3B)

• If

  : It is often acceptable to assume RRF = 1.0 for non-critical limit tests, though exact calculation is preferred for high-precision assays.

• If

  or : The method is likely insensitive for this impurity. Consider changing the detection wavelength or using a different detector (e.g., CAD or MS).

References

• International Council for Harmonisation (ICH). Impurities in New Drug Substances Q3A(R2). 2006. [Link]

• International Council for Harmonisation (ICH). Impurities in New Drug Products Q3B(R2). 2006. [Link]

• Pharmace Research Laboratory. Linagliptin Impurity S (CAS 1638744-06-5) Technical Data.[3][Link]

• Veeprho Laboratories. Determination of Response factors of Impurities in Drugs by HPLC.[Link]

• National Institutes of Health (NIH) PubChem. Linagliptin Compound Summary.[Link]

Sources

• 1. CN114527200B - Detection method of linagliptin related substances - Google Patents [patents.google.com]
• 2. Bot Verification [rasayanjournal.co.in]
• 3. synchemia.com [synchemia.com]

Calculating LOD and LOQ for Linagliptin impurity S quantification

Title: Comparative Guide to Calculating LOD and LOQ for Linagliptin Impurity S Quantification

Executive Summary

Linagliptin is a highly selective dipeptidyl peptidase-4 (DPP-4) inhibitor widely used in the management of type 2 diabetes. During its synthesis and shelf-life, it is susceptible to the formation of process-related impurities (such as the N-Boc protected intermediate) and oxidative degradation products[1][2]. For this guide, "Impurity S" serves as our representative critical quality attribute (CQA). Because trace-level impurities can compromise drug safety, regulatory agencies mandate highly sensitive analytical methods to quantify them[1]. This guide provides a field-proven, ICH Q2(R2)-compliant framework for determining the Limit of Detection (LOD) and Limit of Quantitation (LOQ) for Linagliptin Impurity S.

Regulatory Framework: The ICH Q2(R2) Paradigm Shift

The ICH Q2(R2) guideline, which became legally effective in June 2024, represents a paradigm shift toward a lifecycle and Quality-by-Design (QbD) approach for analytical method validation[3][4].

Under this updated framework, simply calculating a theoretical LOD and LOQ is no longer sufficient. The guideline explicitly mandates that the reportable range (including the LOQ) must be supported by empirical evidence demonstrating appropriate accuracy and precision[3][5]. As an Application Scientist, I approach this not as a checkbox exercise, but as building a self-validating system : the calculated LOQ must be empirically proven through physical laboratory spikes before the method is finalized.

Platform Comparison: HPLC-UV vs. UPLC-HRMS

Selecting the right analytical platform is the first critical step. The choice directly impacts the achievable LOD and LOQ, as well as the method's robustness against matrix interference.

Table 1: Performance Comparison for Linagliptin Impurity S Quantification

Parameter	HPLC-UV (Diode Array)	UPLC-HRMS / LC-MS/MS	Causality / Scientific Rationale
Typical LOD	~0.015 ppm[1]	< 0.005 ppm	MS provides mass-to-charge specific filtering, drastically reducing background noise compared to UV absorbance.
Typical LOQ	~0.045 ppm[1]	< 0.015 ppm	Higher signal-to-noise ratio in HRMS allows for lower quantitative thresholds.
Specificity	Moderate	Very High	UV relies on chromophore absorbance; MS confirms structural identity (m/z) and isotopic patterns[2].
Matrix Interference	Susceptible	Resistant	MS/MS transitions (MRM) isolate the target analyte from co-eluting excipients.
Cost & Complexity	Low	High	HPLC-UV is standard for routine QC release; UPLC-HRMS is essential for structural characterization[2].

Expert Insight: While HPLC-UV is the workhorse of routine QC release due to its robustness, it often struggles with matrix interference at ultra-trace levels. When Impurity S co-elutes with complex excipients, shifting to UPLC-HRMS is a necessity. The mass-to-charge (

) specificity acts as a digital filter, stripping away baseline noise and allowing us to push the LOQ down to the parts-per-billion (ppb) range.

Table 2: Literature-Reported LOD and LOQ Values for Linagliptin Impurities

Impurity / Analyte	Analytical Method	LOD	LOQ	Reference
Linagliptin N-Boc Impurity	HPLC-UV	0.015 ppm	0.045 ppm	Benchchem[1]
Degradation Impurities (OX 1-4)	UPLC-PDA / HRMS	< 0.05%	0.05% (0.5 ppm)*	NIH PMC[2]
Linagliptin (API)	RP-HPLC	N/A	0.5 µg/mL	RJPT[6]

*Based on a 1 mg/mL test solution concentration.

Methodologies for Calculating LOD and LOQ

ICH Q2(R2) outlines acceptable methodologies for determining LOD and LOQ. The choice depends on the nature of the baseline noise and the analytical platform[2][5].

Approach A: Signal-to-Noise (S/N) Ratio

• Mechanism: Compares the signal of the analyte at low concentrations to the background noise of a blank sample.

• Causality: By establishing a baseline noise level, analysts can define the exact point where an impurity peak becomes statistically distinguishable from random detector fluctuations.

• Thresholds: LOD is typically established at an S/N of 3:1, while LOQ requires an S/N of 10:1[1][2].

Approach B: Standard Deviation of the Response and Slope

• Mechanism: Utilizes the statistical variance of the calibration curve at low concentrations.

• Causality: A common pitfall is relying solely on the S/N ratio generated by chromatography software. Modern algorithms often apply aggressive baseline smoothing, which artificially suppresses noise and inflates the S/N ratio. Using the standard deviation of the y-intercepts (

  ) and the slope ( ) provides a mathematically rigorous limit based on the method's actual variance.

• Calculation: LOD =

  ; LOQ = [6].

Self-Validating Experimental Protocol: Establishing LOQ

To comply with ICH Q2(R2), the protocol must function as a self-validating system. The calculated LOQ must be empirically tested and proven to meet predefined acceptance criteria[3].

Step 1: System Suitability and Matrix Blank Profiling

• Action: Inject a matrix blank (diluent + excipients, without Linagliptin) and a resolution standard containing Linagliptin and Impurity S.

• Causality: This ensures that no matrix peaks co-elute at the retention time of Impurity S, validating the method's specificity. Without this, baseline noise calculations would be skewed by matrix interference.

Step 2: Low-Level Calibration and Calculation

• Action: Prepare spiked solutions of Impurity S at 50%, 100%, and 150% of the estimated LOQ (e.g., targeting 0.05% of the nominal API concentration)[2].

• Causality: Bracketing the estimated LOQ ensures that the analytical response is linear at the extreme low end of the reportable range. Non-linearity here would invalidate the slope (

  ) used in the calculation.

• Action: Calculate the theoretical LOQ using the formula

  [6].

Step 3: Empirical Confirmation (The Validation Loop)

• Action: Prepare a new validation sample spiked with Impurity S at the exact calculated LOQ concentration. Inject this sample in hexaplicate (n=6).

• Causality: A sample size of n=6 provides a statistically significant estimate of method precision. The system validates itself by checking these results against strict criteria.

• Acceptance Criteria: The method is only validated if the empirical injections yield an S/N ratio

  , a Relative Standard Deviation (RSD) for peak area , and a recovery rate of 90-110%[2][3]. If these criteria fail, the protocol dictates returning to Step 1 to optimize chromatographic conditions.

Workflow Visualization

Figure 1: ICH Q2(R2) compliant lifecycle workflow for validating LOD and LOQ.

References

• ICH Q2(R2) Guide: Analytical Method Validation Explained , IntuitionLabs. 3

• Validation of Analytical Procedure Q2(R2) - ICH , ICH.org. 5

• Linagliptin N-Boc Impurity | 668273-75-4 , Benchchem. 1

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline , European Medicines Agency.4

• Isolation, characterization and cumulative quantification approach for nine organic impurities in empagliflozin and Linagliptin drugs , NIScPR.

• Identification and Structural Characterization of Degradation Products of Linagliptin by Mass Spectrometry Techniques , PMC (NIH). 2

• Simultaneous, Development and Validation Measurement of Empagliflozin and Linagliptin for Glyxambi® Tablets using TLC and RP-HPLC , Research Journal of Pharmacy and Technology. 6

Sources

• 1. benchchem.com [benchchem.com]
• 2. Identification and Structural Characterization of Degradation Products of Linagliptin by Mass Spectrometry Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 3. intuitionlabs.ai [intuitionlabs.ai]
• 4. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. database.ich.org [database.ich.org]
• 6. rjptonline.org [rjptonline.org]

Advanced Comparison Guide: Robustness Testing of HPLC Methods for Linagliptin Impurity S

The following guide is designed for researchers and drug development professionals focusing on the critical separation of Linagliptin from its enantiomeric impurity, Impurity S.

Executive Summary

Linagliptin (C25H28N8O2) contains a chiral center at the piperidine ring.[1][2] Impurity S (the S-enantiomer) is a critical process-related impurity that possesses different pharmacological potency and toxicity profiles compared to the active R-isomer.[3] Standard Reverse-Phase (RP-HPLC) methods using C18 chemistries fail to resolve these enantiomers due to identical physicochemical properties in achiral environments.[3]

This guide objectively compares the robustness of Immobilized Amylose-based Chiral Methods against Coated Chiral Phases and Achiral Alternatives , providing a validated protocol for the reliable quantification of Impurity S.

Method Performance Comparison

The following table contrasts the "Proposed Product" (Immobilized Chiral Stationary Phase) with standard alternatives.

Feature	Alternative A: Achiral C18 (Standard RP-HPLC)	Alternative B: Coated Chiral Phase (e.g., Chiralpak AD-H)	Proposed Method: Immobilized Chiral Phase (e.g., Chiralpak IA-3)
Separation Mechanism	Hydrophobic Interaction	Hydrogen bonding/Dipole (Amylose coated on silica)	Hydrogen bonding/Dipole (Amylose bonded to silica)
Impurity S Resolution	0.0 (Co-elution)	> 5.0 (Excellent)	> 6.5 (Superior)
Solvent Flexibility	High (MeOH, ACN, Water)	Low (Restricted to Alkanes/Alcohols)	High (Compatible with prohibited solvents like DCM/THF)
Robustness	High	Low (Phase stripping risk)	High (Resistant to mobile phase shock)
Column Lifetime	> 1000 Injections	~500 Injections	> 1500 Injections

Expert Insight: While Coated phases (Alternative B) provide adequate resolution, they lack robustness. A minor error in mobile phase preparation (e.g., introducing a non-compatible solvent) can strip the selector, destroying the column. The Immobilized Phase (Proposed) offers the highest robustness for QC environments where solvent versatility and column longevity are critical.

Validated Experimental Protocol

This protocol utilizes an Immobilized Amylose Tris (3,5-dimethylphenylcarbamate) stationary phase, proven to withstand the rigors of robustness testing.[3]

2.1 Chromatographic Conditions

• Column: Chiralpak IA-3 (250 × 4.6 mm, 3 µm) or equivalent immobilized amylose phase.[3][4]

• Mobile Phase: Ethanol : Methanol : Monoethanolamine (MEA)[3][4]

  • Ratio: 60 : 40 : 0.2 (v/v/v)[3][4]

• Flow Rate: 0.5 mL/min

• Detection: UV at 225 nm[2][3][4][5][6]

• Column Temperature: 25°C

• Injection Volume: 10 µL

• Diluent: Mobile Phase

2.2 Standard & Sample Preparation

• System Suitability Solution: Dissolve Linagliptin Reference Standard and Impurity S Standard in diluent to obtain a concentration of 0.5 mg/mL (Linagliptin) and 0.005 mg/mL (Impurity S).

• Sensitivity: Impurity S must be detectable at 0.05% of the nominal analyte concentration.

Robustness Testing: Design & Data

Robustness is not merely about "passing" a test; it is about defining the Method Operable Design Region (MODR) . The following data demonstrates the method's stability when critical parameters are deliberately varied.

3.1 Experimental Design (One-Variable-at-a-Time)

We perturbed three Critical Method Parameters (CMPs): Flow Rate, Column Temperature, and Mobile Phase Organic Ratio.[3]

Acceptance Criteria:

• Resolution (Rs) between Impurity S and Linagliptin > 3.0.[3][7]

• Tailing Factor (T) < 2.0.[1][3][6]

• % Recovery of Impurity S between 95.0% – 105.0%.

3.2 Robustness Data Summary

Parameter	Variation	Retention Time (Impurity S)	Resolution (Rs)	Tailing Factor	Status
Control	Nominal	8.2 min	6.8	1.1	PASS
Flow Rate	0.4 mL/min (-20%)	9.8 min	7.1	1.1	PASS
0.6 mL/min (+20%)	6.9 min	6.4	1.2	PASS
Temperature	20°C (-5°C)	8.5 min	7.0	1.1	PASS
30°C (+5°C)	7.9 min	6.5	1.1	PASS
Mobile Phase	EtOH:MeOH (58:[3]42)	8.0 min	6.6	1.2	PASS
EtOH:MeOH (62:[3]38)	8.4 min	6.9	1.1	PASS

Technical Interpretation: The method shows exceptional tolerance to flow rate and temperature changes. The resolution remains well above the baseline separation requirement (Rs > 1.5), confirming that the amylose-immobilized interaction is thermodynamically stable and not kinetically limited under these conditions.

Visualization: Robustness Validation Workflow

The following diagram illustrates the logical workflow for validating the robustness of the chiral method, ensuring self-validating integrity.

Figure 1: Logical workflow for robustness testing of Linagliptin Impurity S separation. This self-validating loop ensures only methods meeting the Resolution Threshold (Rs > 3.0) proceed to QC implementation.

References

• Kumar, C., et al. (2016).[8] "Analytical Enantio-Separation of Linagliptin in Linagliptin and Metformin HCl Dosage Forms by Applying Two-Level Factorial Design." Scientia Pharmaceutica. Available at: [Link]

• PubChem. (2024).[3] "Linagliptin, (S)- | C25H28N8O2 | CID 25191889."[3] National Institutes of Health. Available at: [Link][3]

• Reddy, K.S., et al. (2025).[6] "Method Development and Validation of Linagliptin by Using RP-HPLC Technique." Journal of Emerging Technologies and Innovative Research.[6] Available at: [Link]

Sources

• 1. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 2. CN114527200B - Detection method of linagliptin related substances - Google Patents [patents.google.com]
• 3. Linagliptin, (S)- | C25H28N8O2 | CID 25191889 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Analytical Enantio-Separation of Linagliptin in Linagliptin and Metformin HCl Dosage Forms by Applying Two-Level Factorial Design - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of RP-HPLC, Stability Indicating Method for Degradation Products of Linagliptin in Presence of Metformin HCl by Applying 2 Level Factorial Design; and Identification of Impurity-VII, VIII and IX and Synthesis of Impurity-VII - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jetir.org [jetir.org]
• 7. Identification and Structural Characterization of Degradation Products of Linagliptin by Mass Spectrometry Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A New and Enantioselective Chromatographic Method for Linagliptin on Amylose Coated Chiral Stationary Phase [scirp.org]